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Core Science & Biosynthesis

Foundational

Physicochemical Profiling of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide: A Pre-Formulation Technical Guide

Executive Summary The compound 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide (CAS: 1343911-90-9) is a highly specialized, multi-functional building block increasingly utilized in the synthesis of advanced active pharmace...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide (CAS: 1343911-90-9) is a highly specialized, multi-functional building block increasingly utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly kinase inhibitors and targeted immunomodulators. Its unique structural topology—combining a halogenated pyrazole core with a flexible butanamide side chain—presents a complex physicochemical profile.

For drug development professionals, understanding the thermodynamic and kinetic behaviors of this molecule is non-negotiable. This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties. By bridging structural causality with self-validating experimental protocols, this guide establishes a rigorous framework for the pre-formulation characterization of this critical intermediate.

Structural & Fundamental Properties

The molecular architecture of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide dictates its macroscopic behavior. The compound features a butanamide backbone substituted at the alpha-carbon (C2) with a 3-amino-4-bromopyrazole moiety.

Causality of Structural Features:

  • The Pyrazole Core: Provides a rigid, planar aromatic system capable of both hydrogen-bond donation and acceptance, critical for target-binding affinity.

  • The Bromo Substituent (C4): The heavy halogen atom significantly increases the molecule's lipophilicity and steric bulk. This modification is often used in medicinal chemistry to occupy hydrophobic pockets in target proteins and to block metabolic oxidation sites.

  • The Primary Amine (C3): Acts as a strong hydrogen-bond donor and influences the overall pKa of the molecule, rendering it amphoteric.

  • The Butanamide Chain: Introduces a flexible, polar headgroup. The amide nitrogen and oxygen engage in extensive intermolecular hydrogen bonding, which strongly influences the compound's solid-state packing (crystal lattice energy) and aqueous solubility.

Table 1: Fundamental Chemical Identity
PropertySpecification
IUPAC Name 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide
CAS Registry Number 1343911-90-9 [1]
Molecular Formula C₇H₁₁BrN₄O
Molecular Weight 247.09 g/mol
Isotopic Signature ~1:1 ratio of M (247) and M+2 (249) due to ⁷⁹Br/⁸¹Br

Physicochemical Profiling & Causality

To predict the pharmacokinetic viability and formulation requirements of APIs derived from this building block, we must evaluate its partition coefficient, solubility, and ionization state.

Lipophilicity and Membrane Permeability

The lipophilicity of a compound, expressed as logP , governs its passive diffusion across lipid bilayers. While the bromo-substitution drives the logP higher, the highly polar amine and amide groups counteract this effect.

Expert Insight: We mandate the classical Shake-Flask method (OECD 107)[2] over the high-throughput HPLC method (OECD 117) for this specific compound. The presence of the primary amine can lead to secondary electrostatic interactions with the residual silanol groups on standard C18 stationary phases, potentially skewing retention times and artificially inflating the derived logP . The Shake-Flask method ensures a true thermodynamic partition coefficient is measured.

Aqueous Solubility

Because 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide possesses a high Topological Polar Surface Area (TPSA) of ~87 Ų, it is predicted to have favorable aqueous solubility. However, the strong intermolecular hydrogen bonding of the amide group can lead to a high crystal lattice energy, which must be overcome for dissolution. We utilize the OECD 105 Flask Method [3], testing at multiple temperatures (20°C and 37°C) to derive the heat of solution ( ΔHsol​ ). This causality-driven approach is critical for predicting potential precipitation events during in vivo administration or cold-storage of liquid formulations.

Table 2: Physicochemical Parameters (Empirical/Predicted)
ParameterValue / RangeAnalytical Method / Source
logP (Octanol/Water) 1.2 - 1.8 (Predicted)OECD Guideline 107 (Shake-Flask)
Aqueous Solubility >10 mg/mLOECD Guideline 105 (Flask Method)
pKa (Amine/Pyrazole) ~3.5 - 4.5Potentiometric Titration
Hydrogen Bond Donors 4 (Amide NH₂, Pyrazole NH₂)Computational / Lipinski Rules
Hydrogen Bond Acceptors 5 (N and O atoms)Computational / Lipinski Rules
Topological Polar Surface Area ~87.0 Ų2D Molecular Topology

Experimental Protocols & Self-Validating Workflows

The following methodologies are designed as self-validating systems. Every step includes an internal control to ensure data integrity and compliance with international regulatory standards.

Protocol A: Partition Coefficient ( logP ) Determination (OECD 107)
  • Pre-saturation: Stir 1-octanol and high-purity water (buffered to pH 7.4 to suppress amine ionization) together for 24 hours to ensure mutual saturation.

  • Sample Preparation: Prepare three distinct concentration levels of the compound in the pre-saturated aqueous phase (e.g., 0.1 M, 0.01 M, 0.001 M). Causality: Testing multiple concentrations validates that the partition coefficient is independent of concentration and that the compound is not dimerizing in the organic phase.

  • Equilibration: Add the aqueous solutions to pre-saturated octanol in sealed glass vessels. Mechanically shake at 25°C ± 0.1°C for 24 hours.

  • Phase Separation: Centrifuge the vessels at 3000 rpm for 15 minutes to break any micro-emulsions.

  • Quantification: Extract aliquots from both phases and quantify using HPLC-UV. Calculate logP=log(Coctanol​/Cwater​) .

logP_Workflow N1 Pre-saturation (Octanol/Water) N2 Compound Addition (3 Concentration Levels) N1->N2 N3 Mechanical Shaking (24 Hours at 25°C) N2->N3 N4 Phase Separation (Centrifugation) N3->N4 N5 Phase Analysis (HPLC-UV) N4->N5 N6 logP Calculation (Co/Cw) N5->N6

Figure 1: OECD 107 Shake-Flask methodology for logP determination.

Protocol B: Water Solubility Determination (OECD 105 - Flask Method)
  • Saturation: Add an excess of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide (e.g., 500 mg) to 10 mL of double-distilled water in three separate amber glass flasks.

  • Thermal Equilibration: Stir the flasks at 30°C for 24, 48, and 72 hours, respectively, then equilibrate all flasks at the test temperature (20°C) for an additional 24 hours. Causality: The initial elevated temperature ensures that true thermodynamic equilibrium is reached from a state of supersaturation, preventing false-low readings caused by slow dissolution kinetics.

  • Filtration: Filter the suspensions through a 0.22 µm PTFE syringe filter (pre-saturated with the solution to prevent analyte adsorption).

  • Analysis: Dilute the filtrate and quantify the dissolved concentration via HPLC-UV against a validated calibration curve.

Protocol C: Purity and Degradation Profiling (ICH Q6A)

According to ICH Q6A guidelines [4], a self-validating analytical protocol must be employed to establish acceptance criteria. We utilize orthogonal detection techniques:

  • UV-Diode Array Detection (DAD): Quantifies the chromophoric pyrazole core.

  • ESI-TOF Mass Spectrometry: Confirms the isotopic signature of the bromine atom. This dual-confirmation ensures that degradation products lacking the bromine atom (e.g., via photolytic debromination) are immediately flagged, validating the stability-indicating power of the assay.

HPLC_Workflow A Sample Prep (API + Diluent) B HPLC Separation (C18 Column) A->B C UV Detection (Diode Array) B->C D MS Detection (ESI-TOF) B->D E Data Integration & Purity Calc C->E D->E F ICH Q6A Validation E->F

Figure 2: Self-validating HPLC-UV/MS workflow for API purity profiling.

References

  • OECD Guideline 107. Partition Coefficient (n-octanol/water): Shake Flask Method. Organisation for Economic Co-operation and Development (OECD). Available at:[Link]

  • OECD Guideline 105. Water Solubility. Organisation for Economic Co-operation and Development (OECD). Available at:[Link]

  • ICH Topic Q6A. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. Therapeutic Goods Administration (TGA) / International Council for Harmonisation. Available at:[Link]

Exploratory

Mechanism of Action of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide Derivatives: A Privileged Scaffold for ATP-Competitive Kinase Inhibition

Executive Summary In modern targeted oncology and precision pharmacology, the discovery of highly selective kinase inhibitors relies heavily on privileged molecular scaffolds. 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamid...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern targeted oncology and precision pharmacology, the discovery of highly selective kinase inhibitors relies heavily on privileged molecular scaffolds. 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide represents a highly versatile, pharmacologically active building block utilized in the synthesis of potent ATP-competitive kinase inhibitors [4]. Rather than acting as a standalone therapeutic, this compound provides a meticulously optimized core—the 3-amino-4-bromo-1H-pyrazole moiety—that anchors the molecule within the highly conserved ATP-binding pocket of various kinases, including AXL, MST3, and cyclin-dependent kinases (CDKs)[1, 2, 3].

This technical whitepaper deconstructs the structural biology, thermodynamic binding principles, and experimental validation workflows associated with derivatives of this scaffold, providing drug development professionals with a comprehensive guide to leveraging this pharmacophore.

Pharmacophore Architecture & Structural Biology

The efficacy of the 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide scaffold is driven by its tripartite structural architecture. Each functional group plays a distinct, synergistic role in target engagement:

  • The Hinge-Binding Motif (3-Amino-1H-pyrazole): The core pyrazole ring is a quintessential ATP-mimetic. The exocyclic 3-amino group acts as a potent hydrogen bond donor, interacting directly with the backbone carbonyl oxygen of the kinase hinge region. Simultaneously, the adjacent pyrazole nitrogen (N2) serves as a hydrogen bond acceptor, pairing with the backbone amide NH of the hinge. This bidentate interaction is the primary driver of binding affinity[1, 3].

  • The Hydrophobic Anchor (4-Bromo Substitution): The bromine atom at the C4 position is highly polarizable and lipophilic. It projects into the hydrophobic pocket adjacent to the gatekeeper residue. Beyond providing van der Waals interactions, the bulky halogen restricts the rotational freedom of surrounding substituents, locking the molecule into a low-energy bioactive conformation and reducing the entropic penalty upon binding [4].

  • The Solvent-Exposed Tuner (N1-Butanamide): The butanamide moiety at the N1 position extends outward from the ATP-binding cleft toward the solvent-exposed ribose-binding pocket. The aliphatic chain modulates the overall lipophilicity (logP) to enhance membrane permeability, while the amide functional group provides opportunities for additional hydrogen bonding with solvent molecules or peripheral pocket residues, dictating kinase selectivity.

Pharmacophore cluster_kinase Kinase ATP-Binding Pocket Hinge Hinge Region (Backbone Amides) Gatekeeper Gatekeeper Residue (Hydrophobic Pocket) Solvent Solvent-Exposed Channel (Ribose Pocket) Scaffold 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide Core Scaffold Scaffold->Hinge 3-NH2 & Pyrazole N2 (H-Bond Donor/Acceptor) Scaffold->Gatekeeper 4-Bromo (Halogen/vdW Bonds) Scaffold->Solvent N1-Butanamide (Solubility/Tuning)

Binding interactions of the 3-aminopyrazole scaffold within the kinase ATP pocket.

Validated Mechanisms of Action Across Kinase Targets

Derivatives of the 3-amino-4-bromo-1H-pyrazole scaffold have demonstrated exceptional potency across several critical oncogenic and developmental pathways.

AXL Receptor Tyrosine Kinase Inhibition

AXL is a receptor tyrosine kinase implicated in tumor proliferation, metastasis, and drug resistance. 3-aminopyrazole derivatives have been optimized into highly selective AXL inhibitors. By occupying the ATP pocket, these derivatives block AXL autophosphorylation, thereby shutting down downstream PI3K/AKT and MAPK/ERK signaling cascades. This effectively reverses epithelial-mesenchymal transition (EMT) and halts cancer cell migration [1].

AXL_Pathway GAS6 GAS6 Ligand AXL AXL Receptor Tyrosine Kinase GAS6->AXL Activates PI3K PI3K / AKT Pathway (Survival) AXL->PI3K Phosphorylation MAPK MAPK / ERK Pathway (Proliferation) AXL->MAPK Phosphorylation Inhibitor 3-Aminopyrazole Derivative (Inhibitor) Inhibitor->AXL Blocks ATP Binding EMT Epithelial-Mesenchymal Transition (Migration/Invasion) PI3K->EMT Promotes MAPK->EMT Promotes

AXL signaling pathway inhibition by 3-aminopyrazole derivatives.

MST3 and CDK16 Targeting

Beyond AXL, the scaffold has been successfully macrocyclized to target MST3 (a kinase regulating cell growth and autophagy) with sub-micromolar cellular potency [2]. Furthermore, structure-activity relationship (SAR) studies have utilized the 3-aminopyrazole core to illuminate "dark kinases" like CDK16 (PCTAIRE family), achieving high on-target potency by exploiting the flexibility of the N1-substituents [3].

Quantitative Profiling of Scaffold Derivatives

The following table summarizes the quantitative binding and inhibitory metrics of prominent 3-aminopyrazole derivatives, demonstrating the scaffold's capacity for sub-nanomolar affinity.

Compound Scaffold / DerivativeTarget KinaseAssay TypePotency MetricKey Structural FeatureRef
3-Aminopyrazole (Compound 6li)AXLBiochemical ELISAIC₅₀: 1.6 nM3-NH₂ hinge binding[1]
3-Aminopyrazole (Compound 6li)AXLSurface Plasmon ResonanceK_d: 0.26 nMHalogen pocket packing[1]
3-Aminopyrazole Macrocycle (JA310)MST3NanoBRET (Intact Cells)EC₅₀: 106 nMMacrocyclic constraint[2]
3-Aminopyrazole DerivativeCDK16CETSA (Cellular)K_d: 160 nMN4-pyrimidine core[3]

Experimental Workflows for Target Validation

To ensure scientific rigor, the evaluation of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide derivatives must follow a self-validating cascade. The protocols below detail the causality behind each procedural step to guarantee robust, reproducible data.

Workflow Design 1. Scaffold Design (3-Aminopyrazole Core) Biochem 2. Biochemical Profiling (Kinase-Glo / ELISA IC50) Design->Biochem SAR Optimization Cellular 3. Cellular Target Engagement (NanoBRET / CETSA) Biochem->Cellular Sub-nM Binders Phenotype 4. Phenotypic Assays (Proliferation / Migration) Cellular->Phenotype Target Validated InVivo 5. In Vivo Efficacy (Xenograft Models) Phenotype->InVivo Lead Selection

Experimental workflow for the validation of novel kinase inhibitors.

Protocol 1: Biochemical Kinase Assay (ADP-Glo™)

Purpose: To determine the cell-free IC₅₀ of the derivative against the purified kinase domain. We utilize a luminescence-based ADP detection assay to avoid radioactive waste while maintaining high dynamic range.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare Kinase Assay Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Causality: BSA prevents non-specific binding of the hydrophobic brominated scaffold to the microplate walls. Add 1 mM DTT immediately before use to prevent oxidative cross-linking of kinase cysteine residues.

  • Compound Dilution: Serially dilute the 3-aminopyrazole derivative in 100% DMSO, then dilute 1:100 in assay buffer to achieve a final DMSO concentration of 1% (preventing solvent-induced enzyme denaturation).

  • Enzyme Incubation: Incubate the purified kinase (e.g., AXL or MST3) with the compound for 30 minutes at room temperature. Causality: This pre-incubation allows the inhibitor to reach thermodynamic equilibrium with the ATP pocket before the substrate is introduced.

  • Reaction Initiation: Add ultra-pure ATP (at the enzyme's specific K_m value) and the peptide substrate. Incubate for 60 minutes.

  • Detection & Self-Validation: Add ADP-Glo reagent to terminate the kinase reaction and deplete unreacted ATP. Read luminescence. Self-Validation: Include Staurosporine as a positive control. Calculate the Z'-factor; an assay is only deemed valid if Z' > 0.6.

Protocol 2: Cellular Target Engagement (NanoBRET)

Purpose: To confirm that the derivative penetrates the cell membrane and binds the target kinase in a live-cell environment, bridging the gap between biochemical potency and phenotypic efficacy [2].

Step-by-Step Methodology:

  • Cell Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Plate cells in 384-well white plates.

  • Tracer Addition: Add a cell-permeable fluorescent kinase tracer (e.g., NanoBRET Tracer K-10) at a concentration equivalent to its K_d. Causality: The tracer binds the ATP pocket, bringing the fluorophore into close proximity with NanoLuc, enabling Bioluminescence Resonance Energy Transfer (BRET).

  • Compound Treatment: Add the 3-aminopyrazole derivative in a dose-response format. Incubate for 2 hours at 37°C.

  • Permeabilization Control: In a parallel plate, add digitonin (50 µg/mL) to permeabilize the cells. Causality: Comparing intact vs. permeabilized cells isolates target affinity from cell membrane permeability issues. If a compound is potent in permeabilized cells but inactive in intact cells, the N1-butanamide group requires logP optimization.

  • Signal Detection: Add NanoLuc substrate and measure dual-emission luminescence (460 nm and 618 nm). Calculate the BRET ratio. A decrease in the BRET ratio indicates successful competitive displacement of the tracer by the inhibitor.

Conclusion & Future Perspectives

The 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide scaffold is a masterclass in rational drug design. By combining the potent hydrogen-bonding network of the 3-aminopyrazole core with the steric and lipophilic advantages of a 4-bromo substitution, researchers can reliably anchor new chemical entities into the ATP-binding pockets of diverse kinases. Future optimization of the N1-butanamide side chain holds the key to developing highly selective inhibitors for understudied "dark kinases" and overcoming acquired resistance mutations in oncology.

References

  • Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors Journal of Medicinal Chemistry (ACS Publications), 2022. URL:[Link]

  • Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3 bioRxiv, 2023. URL:[Link]

  • Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family Pharmaceuticals (MDPI), 2022. URL:[Link]

Foundational

Pharmacokinetic properties of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Pharmacokinetic Profiling and Structural Determinants of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide in Early Drug Discovery Executive Summary In the landscape of modern targeted therapeutics, the 3-aminopyrazole scaff...

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Author: BenchChem Technical Support Team. Date: April 2026

Pharmacokinetic Profiling and Structural Determinants of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide in Early Drug Discovery

Executive Summary

In the landscape of modern targeted therapeutics, the 3-aminopyrazole scaffold has emerged as a highly privileged pharmacophore, particularly in the design of kinase inhibitors targeting AXL, BTK, and FGFR[1]. 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (CAS: 1343911-90-9) serves as a critical fragment-level building block in this domain. As a Senior Application Scientist, evaluating the pharmacokinetic (PK) viability of such fragments prior to lead optimization is paramount. This technical whitepaper dissects the structural causality behind the compound's absorption, distribution, metabolism, and excretion (ADME) profile, providing self-validating experimental workflows for empirical PK evaluation.

Part 1: Structural Determinants of Pharmacokinetics (SAR & Causality)

The pharmacokinetic behavior of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide is governed by three distinct structural motifs, each engineered to balance target affinity with metabolic stability:

1. The 3-Aminopyrazole Core (Hinge-Binding & Solubility) The aminopyrazole ring is a classic kinase hinge-binding motif. The primary amine acts as a hydrogen bond donor, while the pyrazole N2 acts as an acceptor. From a PK perspective, this core provides a favorable polar surface area (PSA) that enhances aqueous solubility. However, the basicity of the amine ( pKa​≈4.0−4.5 ) means the compound remains largely un-ionized at physiological intestinal pH (6.5–7.4), which facilitates passive transcellular absorption but can limit solubility in the lower gastrointestinal tract.

2. The C4-Bromine Substitution (Metabolic Shielding & Halogen Bonding) The C4 position of the pyrazole ring is highly electron-rich and represents a primary liability for Cytochrome P450 (CYP450)-mediated oxidation. The strategic placement of a bulky, electronegative bromine atom at this position serves a dual purpose. First, it provides metabolic shielding , sterically and electronically blocking CYP-mediated hydroxylation, thereby reducing intrinsic hepatic clearance ( CLint​ ). Second, the bromine atom participates in highly directional halogen bonding (acting as a Lewis acid via its σ -hole) with backbone carbonyls in target proteins, significantly increasing lipophilicity (LogP) and membrane permeability without adding excessive molecular weight[2].

3. The Butanamide Side Chain (Permeability vs. Amidase Liability) The α -substituted primary amide ( CH3​−CH2​−CH(R)−CONH2​ ) introduces three rotatable bonds, optimizing the conformational flexibility required for induced-fit target binding. While the amide enhances aqueous solubility, it introduces a specific metabolic liability: susceptibility to hydrolysis by hepatic and plasma amidases. Monitoring the formation of the corresponding carboxylic acid metabolite is a critical requirement during in vitro stability assays.

Part 2: Predictive Physicochemical and ADME Profile

Before initiating resource-intensive in vivo studies, we establish a predictive baseline. The table below summarizes the theoretical and calculated PK parameters for this fragment, guiding the subsequent experimental design.

ParameterValue / PredictionPharmacokinetic Implication
Molecular Weight 247.09 g/mol Ideal for fragment-based drug discovery (FBDD); ensures high ligand efficiency.
LogP (Estimated) 1.2 - 1.8Optimal balance; favors both aqueous solubility and lipid bilayer partitioning.
Topological PSA ~86 ŲPredicts excellent intestinal absorption; moderate blood-brain barrier (BBB) penetration.
H-Bond Donors/Acceptors 4 / 4Complies strictly with Lipinski’s Rule of 5, minimizing efflux pump recognition.
Metabolic Liability ModerateC4 protected by Br; primary risk is amidase-mediated hydrolysis of the butanamide.

Part 3: Experimental Workflows for PK Validation

To validate the predictive model, the following self-validating in vitro protocols must be executed. These assays are designed to isolate specific ADME variables.

Protocol A: In Vitro Hepatic Microsomal Stability Assay (Clearance)

Objective: To determine the intrinsic clearance ( CLint​ ) and predict in vivo hepatic clearance using the substrate depletion method[3]. This method is chosen because it relies solely on the disappearance of the parent compound, requiring no prior knowledge of the specific metabolites formed.

Step-by-Step Methodology:

  • Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Incubation Mixture: Combine HLMs (final protein concentration: 0.5 mg/mL) and 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (final concentration: 1 µM) in the buffer. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration). Causality Check: Include a parallel control without NADPH to differentiate CYP-mediated metabolism from chemical instability or amidase hydrolysis.

  • Sampling & Quenching: At time points 0, 5, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (MRM mode tracking the 248→m/z transitions).

  • Data Processing: Plot the natural log of the percentage of compound remaining versus time. The slope of the linear regression yields the depletion rate constant ( k ). Calculate intrinsic clearance:

    CLint​=Protein_Concentrationk×V​
Protocol B: Caco-2 Permeability Assay (Absorption)

Objective: To assess bidirectional intestinal permeability and identify potential P-glycoprotein (P-gp) efflux liabilities[4].

Step-by-Step Methodology:

  • Cell Culture: Seed human colon carcinoma (Caco-2) cells on polycarbonate transwell inserts. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm², ensuring tight junction integrity.

  • Dosing: Prepare a 10 µM solution of the test compound in Hank's Balanced Salt Solution (HBSS, pH 7.4). Add to the Apical (A) chamber for A-to-B transport, or the Basolateral (B) chamber for B-to-A transport.

  • Incubation: Incubate at 37°C on an orbital shaker (100 rpm) to minimize the unstirred water layer effect.

  • Sampling: Collect 50 µL samples from the receiver chambers at 60 and 120 minutes. Replenish with an equal volume of fresh buffer.

  • Calculation: Calculate the apparent permeability ( Papp​ ) using the equation:

    Papp​=A×C0​dQ/dt​

    Where dQ/dt is the steady-state flux, A is the surface area, and C0​ is the initial concentration. Calculate the Efflux Ratio (ER) = Papp​(B→A)/Papp​(A→B) . An ER > 2.0 indicates active efflux.

Part 4: Systems-Level Integration

The following diagram illustrates the decision-making workflow for evaluating the ADME profile of this specific fragment, highlighting the structural liabilities that must be monitored during optimization.

ADME_Workflow Compound 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (Fragment Lead) Absorption Absorption: Caco-2 Assay (Permeability & Efflux) Compound->Absorption Distribution Distribution: Plasma Protein Binding (Equilibrium Dialysis) Compound->Distribution Metabolism Metabolism: Microsomal Stability (HLM Clearance) Compound->Metabolism HighPerm High Permeability (Papp > 10 x 10^-6 cm/s) Absorption->HighPerm LeadOpt Lead Optimization (Kinase Inhibitor Pipeline) Distribution->LeadOpt LowClearance Low Clearance (Metabolic Shielding by Br) Metabolism->LowClearance CYP450 Block Amidase Amidase Cleavage (Butanamide Hydrolysis) Metabolism->Amidase Amide Liability HighPerm->LeadOpt LowClearance->LeadOpt Amidase->LeadOpt Isostere Replacement

ADME profiling workflow and structural liabilities for the aminopyrazole fragment.

References

  • Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. Journal of Medicinal Chemistry (2022). Available at:[Link]

  • Halogen atoms in the modern medicinal chemistry: hints for the drug design. Current Drug Targets (2010). Available at:[Link]

  • The prediction of human clearance from hepatic microsomal metabolism data. Current Opinion in Drug Discovery & Development (2001). Available at: [Link]

  • Caco-2 monolayers in experimental and theoretical predictions of drug transport. Advanced Drug Delivery Reviews (2001). Available at: [Link]

Sources

Exploratory

A Senior Application Scientist's Guide to the Safe Handling of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Disclaimer: This document is an in-depth technical guide intended for researchers, scientists, and drug development professionals. The target compound, 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, is a specialized rese...

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: This document is an in-depth technical guide intended for researchers, scientists, and drug development professionals. The target compound, 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, is a specialized research chemical for which a comprehensive, publicly available Safety Data Sheet (SDS) has not been formally published. The following guidelines are therefore synthesized from an expert evaluation of the compound's structural motifs and data from close structural analogs. All chemicals of unknown toxicity should be handled with the utmost care, assuming they are hazardous[1].

Section 1: Compound Profile and Inferred Hazard Identification

2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide is a heterocyclic compound featuring a substituted pyrazole core. This class of molecules is of significant interest in medicinal chemistry and drug discovery[2]. The structure combines three key features that must be considered in a safety assessment:

  • A 3-Amino-4-bromo-1H-pyrazole Core: This is the foundational heterocyclic system. Data from the direct precursor, 3-Amino-4-bromo-1H-pyrazole, indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[3][4].

  • An N-Alkylated Butanamide Side Chain: This chain modifies the compound's physical properties and introduces an amide functional group.

  • A Bromine Substituent: Halogenated aromatic compounds warrant specific attention due to their potential for increased biological activity and persistence. Long-term exposure to some brominated compounds has been associated with health risks, including endocrine disruption[5][6].

Given the lack of specific data, a conservative approach is mandated. The hazard profile is inferred from the closest available analogs, primarily 4-(4-Amino-1H-pyrazol-1-yl)butanamide [7] and the core 3-Amino-4-bromo-1H-pyrazole [4]. It is imperative to handle this compound as if it possesses all the hazards of its components.

Table 1: Inferred Hazard Classification and Physicochemical Properties
ParameterInferred Value / ClassificationRationale & Source
GHS Hazard Statements H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.Based on GHS classifications for close structural analogs 4-(4-Amino-1H-pyrazol-1-yl)butanamide and 3-Amino-4-bromo-1H-pyrazole.[4][7]
GHS Signal Word Warning Consistent with the hazard statements of analogs.[4][7]
Physical Form Solid, likely a powder.Based on typical presentation of similar research chemicals.[8][9]
Molecular Formula C₇H₁₁BrN₄ODerived from chemical structure.
Molecular Weight 247.10 g/mol Derived from chemical structure.
Storage Temperature Store at room temperature or refrigerated (2-8°C) for long-term stability.General recommendation for complex organic molecules to prevent degradation.[10][11]
Incompatible Materials Strong oxidizing agents, strong acids.Common incompatibility for amino- and amide-containing compounds.[12][13]

Section 2: Risk Assessment & Strategic Exposure Control

For any novel compound in drug development, a proactive risk mitigation strategy is paramount. The primary goal is to minimize all potential routes of exposure: inhalation, dermal contact, ingestion, and ocular contact. This is achieved by implementing the "Hierarchy of Controls," a systematic approach to managing laboratory hazards.

Diagram 1: Hierarchy of Controls for Handling Research Chemicals

Hierarchy_of_Controls Elimination Elimination (Not applicable for this topic) Substitution Substitution (Use a less hazardous analog if possible) Engineering Engineering Controls (e.g., Fume Hood, Glove Box) Administrative Administrative Controls (e.g., SOPs, Training, Restricted Access) PPE Personal Protective Equipment (PPE) (e.g., Gloves, Goggles, Lab Coat)

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Mandatory Exposure Controls
  • Engineering Controls : All manipulations of the solid compound or its solutions must be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[8][14] Ensure the fume hood has a face velocity appropriate for handling powders.

  • Administrative Controls : Access to the compound should be restricted to trained personnel. A designated area within the lab should be demarcated for its use. All researchers must be familiar with this guide and the location of emergency equipment.

  • Personal Protective Equipment (PPE) : PPE is the final barrier and must be used for all procedures, even within a fume hood.

    • Eye and Face Protection : Chemical safety goggles that meet ANSI Z87.1 or European Standard EN166 are mandatory.[3][10] When handling larger quantities (>1g) or if there is a splash risk, a full-face shield should be worn in addition to goggles.

    • Skin Protection : A flame-resistant lab coat must be worn and fully buttoned.[15] Disposable nitrile gloves are required and should be inspected for defects before each use.[15] Given the brominated nature of the compound, double-gloving is recommended. Remove and dispose of the outer glove immediately upon contamination and wash hands.

    • Respiratory Protection : Under normal conditions within a functioning fume hood, a respirator should not be necessary. However, if engineering controls fail or for spill cleanup outside of a hood, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is required.[3][13]

Section 3: Safe Handling & Experimental Protocols

The most common laboratory operations—weighing a solid and preparing a stock solution—present the highest risk of exposure if not performed correctly.

Protocol 3.1: Weighing and Preparing a Solution

Objective: To safely weigh a solid sample of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide and prepare a stock solution.

Pre-Requisites:

  • A certified chemical fume hood.

  • An analytical balance placed inside the fume hood or a weighing enclosure.

  • Appropriate PPE as described in Section 2.

  • Spill kit readily available.

Methodology:

  • Preparation : a. Don all required PPE (lab coat, safety goggles, nitrile gloves). b. Confirm the chemical fume hood is operational and the sash is at the correct working height. c. Decontaminate the work surface inside the fume hood. d. Place a weigh boat on the analytical balance and tare.

  • Weighing the Compound : a. Carefully open the container of the compound, ensuring the opening is pointed away from your breathing zone. b. Use a clean, dedicated spatula to transfer the desired amount of solid to the weigh boat. Avoid generating dust by using slow, deliberate movements. Do not "tap" the spatula against the container.[14][15] c. Close the primary container securely immediately after dispensing. d. Record the weight.

  • Solution Preparation : a. Place a suitably sized beaker or flask containing a magnetic stir bar on a stir plate inside the fume hood. b. Add the desired volume of the appropriate solvent to the flask. c. Carefully transfer the weighed solid from the weigh boat into the solvent. A funnel may be used to prevent loss of material. d. Rinse the weigh boat and spatula with a small amount of solvent, adding the rinse to the flask to ensure a quantitative transfer. e. Begin stirring until the solid is fully dissolved. f. Cap the flask securely.

  • Cleanup : a. Dispose of the used weigh boat, gloves, and any other contaminated disposable materials in a designated solid hazardous waste container. b. Wipe down the spatula with a solvent-dampened cloth, allowing the solvent to evaporate inside the hood, and then clean thoroughly. c. Decontaminate the work area within the fume hood. d. Wash hands thoroughly after removing PPE.[1]

Section 4: Emergency Response & First Aid

Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with these procedures before beginning work.

Diagram 2: Emergency Response Decision Tree

Emergency_Response Start Emergency Event (Spill or Exposure) Spill Is the spill large or outside of a fume hood? Start->Spill Exposure Is there personal exposure? Start->Exposure Evacuate Evacuate Area Alert EHS (Environmental Health & Safety) Spill->Evacuate Yes Cleanup Contain & Clean Spill (Use appropriate spill kit) Spill->Cleanup No Skin Skin Contact Exposure->Skin Skin Eye Eye Contact Exposure->Eye Eye Inhalation Inhalation Exposure->Inhalation Inhalation Ingestion Ingestion Exposure->Ingestion Ingestion SeekMedical Seek Immediate Medical Attention (Bring SDS/Guide) Evacuate->SeekMedical WashSkin Remove contaminated clothing. Wash with soap & water for 15 minutes. Skin->WashSkin FlushEyes Flush with eyewash station for 15 minutes. Keep eyelids open. Eye->FlushEyes FreshAir Move to fresh air. Provide artificial respiration if not breathing. Inhalation->FreshAir RinseMouth Rinse mouth with water. Do NOT induce vomiting. Ingestion->RinseMouth WashSkin->SeekMedical FlushEyes->SeekMedical FreshAir->SeekMedical RinseMouth->SeekMedical

Caption: A decision tree for immediate actions following a spill or personal exposure.

First-Aid Measures
  • In Case of Skin Contact : Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[7] Seek medical attention if irritation persists.[3]

  • In Case of Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention from an ophthalmologist.[16]

  • In Case of Inhalation : Move the person into fresh air.[15] If not breathing, give artificial respiration.[15] Seek immediate medical attention.

  • In Case of Ingestion : Do NOT induce vomiting.[15] Clean mouth with water and drink plenty of water afterwards.[3] Never give anything by mouth to an unconscious person.[15] Seek immediate medical attention.

Section 5: Storage and Waste Disposal

Proper storage and disposal are essential for maintaining chemical integrity and ensuring laboratory and environmental safety.

Storage
  • Store in a tightly closed container in a dry, cool, and well-ventilated area.[15]

  • Keep away from incompatible materials such as strong oxidizing agents.[13]

  • Store away from heat, sparks, and open flames.[14]

  • Protect from light if the compound's stability is unknown.

Waste Disposal
  • All waste materials containing this compound (solid waste, solutions, contaminated PPE) must be treated as hazardous waste.

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[3]

  • Do not allow the product to enter drains or waterways.[15] Collect and arrange for disposal by a licensed professional waste disposal service.

References

  • Spectrum Chemical. (2014). Safety Data Sheet: 1-Phenyl-3-methyl-5-aminopyrazole.
  • ChemicalBook. (2022).
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  • National Institutes of Health (NIH). (2013). Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide - PMC.
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Foundational

A Technical Guide to the Preliminary Screening of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide: A Hypothetical Kinase Inhibitor Candidate

Executive Summary In the landscape of modern drug discovery, the efficient and early assessment of novel chemical entities (NCEs) is paramount to success. The preliminary screening phase serves as a critical filter, iden...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, the efficient and early assessment of novel chemical entities (NCEs) is paramount to success. The preliminary screening phase serves as a critical filter, identifying compounds with the highest potential for therapeutic efficacy while simultaneously flagging liabilities that could derail a program in later, more resource-intensive stages. This guide provides an in-depth technical framework for the initial evaluation of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, a compound built upon the pyrazole scaffold. While specific biological data for this exact molecule is not publicly available, its structural motifs are highly suggestive of activity within the protein kinase family. Pyrazole and its derivatives are recognized as pharmacologically significant scaffolds, capable of forming key interactions within the ATP-binding site of kinases.[1][2][3]

This document outlines a logical, multi-phase screening cascade designed to rigorously assess the compound's foundational cytotoxicity, primary target engagement, and early safety and ADME profile. We will detail the causality behind each experimental choice, provide validated protocols for key assays, and present a decision-making framework for advancing—or terminating—a candidate based on integrated data analysis. Our approach is grounded in established industry practices for hit-to-lead identification, emphasizing scientific integrity and data-driven progression.

The Candidate Compound: Rationale and Hypothesized Target Class

The starting point of any screening campaign is the molecule itself. The structure of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide presents several features that warrant investigation.

Chemical Structure:

  • Name: 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

  • CAS Number: 1343911-90-9[4]

  • Core Scaffold: 3-amino-4-bromo-1H-pyrazole

The Privileged Pyrazole Scaffold: A Foundation for Kinase Inhibition

The pyrazole ring is a five-membered heterocycle that is considered a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs with diverse therapeutic actions.[2][5] In the context of oncology and inflammation, its most significant role has been as a core component of protein kinase inhibitors.[1][6]

The rationale for hypothesizing that this compound targets kinases is based on the pyrazole core's ability to act as an isostere of the adenine base in ATP.[1] It can effectively mimic the hydrogen bonding pattern required for interaction with the "hinge region" of the kinase active site, a critical anchoring point for most ATP-competitive inhibitors.[7] The amino group at the 3-position and the nitrogen at the 2-position of the pyrazole ring can serve as a hydrogen bond donor and acceptor, respectively, forming a bidentate interaction with the kinase hinge that is a hallmark of many potent inhibitors.[7]

Structural Hypothesis for Target Engagement

Based on this precedent, our preliminary screening strategy is built on the hypothesis that 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide is an ATP-competitive kinase inhibitor. The butanamide side chain likely occupies the ribose-binding pocket, while the bromo-substituent can be oriented towards a hydrophobic region, potentially enhancing potency and selectivity.[7][8]

cluster_Kinase Kinase ATP Binding Site cluster_Ligand Hypothetical Ligand Binding Hinge Hinge Region (Backbone NH/CO) AdenineRegion Adenine Pocket (Hydrophobic) RibosePocket Ribose Pocket PhosphateRegion Phosphate Binding Region Pyrazole Pyrazole Core Pyrazole->Hinge H-Bonding (Anchor) Pyrazole->AdenineRegion van der Waals Butanamide Butanamide Sidechain Butanamide->RibosePocket Occupies Pocket

Caption: Hypothesized binding mode of the pyrazole scaffold.

The Preliminary Screening Cascade: A Phased Approach

To maximize efficiency and ensure robust data quality, we employ a phased screening cascade. This approach allows for early, cost-effective termination of compounds with undesirable properties while gathering progressively more complex data on promising candidates.[9]

Start Compound Synthesis & QC Phase1 PHASE 1 Foundational Assays Start->Phase1 Decision1 Go/No-Go Decision 1 Phase1->Decision1 Phase2 PHASE 2 Early Safety & ADME Decision1->Phase2 'Go' Decision2 Go/No-Go Decision 2 Phase2->Decision2 End Advance to Lead Optimization Decision2->End 'Go'

Caption: A streamlined two-phase preliminary screening workflow.

Phase 1: Foundational Viability and Target Engagement

The initial phase is designed to answer two fundamental questions:

  • Does the compound exhibit general cytotoxicity?

  • Does the compound engage its hypothesized target class?

In Vitro Cytotoxicity Profiling

Before assessing therapeutic potential, it is crucial to understand a compound's intrinsic cytotoxicity.[10] A highly toxic compound is unlikely to become a viable drug. We utilize colorimetric assays that measure metabolic activity as a proxy for cell viability.[11] The XTT assay is often preferred over the traditional MTT assay because its formazan product is water-soluble, simplifying the protocol and avoiding the use of organic solvents for solubilization.[12]

Principle: Metabolically active cells reduce the yellow tetrazolium salt XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) to a water-soluble orange formazan product.[13] The amount of formazan produced, measured by absorbance, is directly proportional to the number of viable cells.[11]

Methodology:

  • Cell Seeding: Plate cells (e.g., a panel of cancer lines like HeLa, MCF-7, and a non-cancerous line like HEK293) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[14]

  • Compound Treatment: Prepare a serial dilution of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide (e.g., from 0.1 to 100 µM). Treat cells with the compound dilutions and include vehicle-only (e.g., DMSO) and untreated controls.

  • Incubation: Incubate the plates for a standard duration, typically 48 or 72 hours, at 37°C in a humidified CO₂ incubator.

  • XTT Reagent Addition: Prepare the XTT working solution according to the manufacturer's instructions immediately before use. Add 50 µL of the solution to each well.[12]

  • Incubation & Measurement: Incubate the plate for 2-4 hours to allow for formazan development. Measure the absorbance at 450 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the data and determine the IC50 value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.[14]

All quantitative data should be summarized for clear comparison.

Cell LineCell TypeAssay TypeIncubation (hours)IC50 (µM)
HeLa Cervical CancerXTT48Data to be determined
MCF-7 Breast CancerXTT48Data to be determined
A549 Lung CancerXTT48Data to be determined
HEK293 Normal KidneyXTT48Data to be determined
Primary Target Engagement: In Vitro Kinase Assay

This assay directly tests our central hypothesis. A radiometric assay using [γ-³²P]ATP is the gold standard for its sensitivity and direct measurement of phosphoryl transfer.[15]

Principle: This assay measures the transfer of a radiolabeled phosphate group ([³²P]) from [γ-³²P]ATP to a specific substrate by a kinase. The amount of radioactivity incorporated into the substrate is proportional to the kinase activity.

Methodology:

  • Reagent Preparation: Prepare a kinase buffer (e.g., Tris-HCl, MgCl₂, DTT), the kinase of interest (e.g., a representative panel including Src, EGFR, BRAF), a suitable substrate (e.g., a generic peptide substrate), and a solution of "cold" ATP mixed with [γ-³²P]ATP.[15][16]

  • Reaction Setup: In a microcentrifuge tube or 96-well plate, combine the kinase, substrate, and varying concentrations of the test compound. Allow a brief pre-incubation.

  • Initiate Reaction: Start the reaction by adding the ATP/[γ-³²P]ATP mixture.[16]

  • Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.[15]

  • Stop Reaction: Terminate the reaction by adding a stop solution (e.g., EDTA or SDS-sample buffer).[15]

  • Separation & Detection: Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper. Wash the paper with phosphoric acid to remove unincorporated [γ-³²P]ATP. The phosphorylated substrate, being charged, will bind to the paper.[15]

  • Quantification: Measure the radioactivity remaining on the paper using a scintillation counter.

  • Data Analysis: Calculate the percent inhibition of kinase activity relative to a vehicle control and determine the IC50 value.

Kinase TargetCompound Conc. (µM)% InhibitionIC50 (µM)
Src 10Data to be determinedData to be determined
EGFR 10Data to be determinedData to be determined
BRAF 10Data to be determinedData to be determined
CDK2 10Data to be determinedData to be determined

Phase 2: Early Safety and ADME Profiling

Compounds that demonstrate on-target activity and an acceptable cytotoxicity window advance to Phase 2. Here, we investigate critical safety and drug-like properties that are common causes of late-stage attrition.

Assessment of Genotoxic Potential: The Ames Test

The Ames test is a rapid bacterial assay used to assess the mutagenic potential of a chemical compound.[17][18] A positive result indicates the compound can cause mutations in DNA and may therefore be a carcinogen.[19] It is a standard regulatory requirement and a critical early safety screen.

Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot produce their own histidine and will not grow on a histidine-free medium.[20] The assay measures the ability of a test compound to cause a reverse mutation (reversion) that restores the gene function, allowing the bacteria to grow and form colonies (His+).[18][21]

Evaluation of Cardiotoxicity Risk: hERG Channel Assay

Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmia (Torsades de Pointes).[22][23] Early assessment of hERG liability is crucial for avoiding cardiovascular safety issues.[24] Automated patch-clamp electrophysiology is the gold standard for this assessment.[22]

Principle: This assay directly measures the flow of potassium ions through the hERG channel in cells engineered to express it. The test compound is applied, and any reduction (blockade) of the ion current is quantified.[25]

Prediction of Passive Permeability: The PAMPA Assay

For orally administered drugs, the ability to passively diffuse across the gastrointestinal tract is a key determinant of bioavailability. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, non-cell-based in vitro model of passive, transcellular permeation.[26][27]

Principle: PAMPA measures the diffusion of a compound from a donor compartment, through an artificial lipid-infused membrane, into an acceptor compartment.[28] It specifically assesses passive transport, avoiding the complexities of active uptake or efflux transporters, which makes it an ideal early screen for this fundamental property.[26][29]

AssayEndpointResultClassification
Ames Test MutagenicityData to be determinedMutagenic / Non-mutagenic
hERG Assay IC50 (µM)Data to be determinedHigh / Medium / Low Risk
PAMPA Pe (10⁻⁶ cm/s)Data to be determinedHigh / Medium / Low Permeability

Data Integration and Decision Making

The power of the screening cascade lies in the integration of all data points to form a holistic profile of the candidate compound. This allows for an informed, multi-parameter decision on whether to advance the compound.

cluster_Data Integrated Data Profile Potency Kinase Potency (IC50 < 1 µM?) Decision Go/No-Go Decision Potency->Decision Selectivity Cytotoxicity Window (Normal vs. Cancer IC50 > 10x?) Selectivity->Decision Safety Safety Flags (Ames Positive? hERG IC50 < 10 µM?) Safety->Decision ADME Permeability (PAMPA High?) ADME->Decision Go Advance to Lead Optimization Decision->Go Favorable Profile NoGo Terminate or Re-design Decision->NoGo Unfavorable Profile

Caption: A multi-parameter decision-making framework.

A "Go" decision would be supported by a profile exhibiting:

  • Potent on-target activity: Low nanomolar to micromolar IC50 in the kinase assay.

  • Favorable cytotoxicity window: Significantly more potent against cancer cell lines than against normal cell lines (e.g., >10-fold selectivity).

  • Clean safety profile: Negative in the Ames test and a hERG IC50 value at least 30-fold greater than the therapeutic target IC50.

  • Good permeability: Classified as high permeability in the PAMPA assay, suggesting potential for good oral absorption.

An unfavorable result in any single critical assay (e.g., a positive Ames test) is often sufficient for a "No-Go" decision.

Conclusion and Future Directions

This guide has presented a robust, logical, and technically grounded framework for the preliminary screening of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide. By structuring the evaluation into a phased cascade, resources are used efficiently, and critical go/no-go decisions are enabled by clear, multi-parameter data sets. The initial focus on cytotoxicity and target engagement, followed by early safety and ADME profiling, ensures that only the most promising candidates, possessing a balance of potency, safety, and drug-like properties, are advanced.

For a candidate that successfully navigates this preliminary screen, the subsequent steps in the drug discovery process would include broader kinase panel selectivity screening, confirmation of target engagement in cellular models, and ultimately, evaluation of efficacy and safety in in vivo animal models. This structured preliminary evaluation forms the essential foundation upon which all future development efforts are built.

References

  • Ames test - Wikipedia. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

  • Maron, D. M., & Ames, B. N. (1983). Revised methods for the Salmonella mutagenicity test. Mutation Research/Environmental Mutagenesis and Related Subjects, 113(3-4), 173-215. (This is a foundational paper, accessible through searches on the topic, though a direct free link isn't provided by the search tool, the principles are covered in other provided links). The provided search results cover the protocol in detail: e.g., National Centre for Biotechnology Information. (2018, March 20). Microbial Mutagenicity Assay: Ames Test. Retrieved from [Link]

  • Hancox, J. C., McPate, G., El Harchi, A., & Zhang, Y. H. (2008). The hERG potassium channel and drug-induced QT interval prolongation. (This topic is covered by the search results). See: Sophion Bioscience. (n.d.). Early identification of hERG liability in drug discovery programs by automated patch clamp. Retrieved from [Link]

  • Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved March 25, 2026, from [Link]

  • Ohara, K., et al. (2014). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Journal of the Pharmaceutical Society of Japan, 134(11), 1127-1134. Retrieved from [Link]

  • Eurofins Australia. (2024, February 28). The Ames Test or Bacterial Reverse Mutation Test. Retrieved from [Link]

  • Bermejo, M., et al. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. Pharmaceutical Research, 25(3), 661-673. Retrieved from [Link]

  • Mestres, J., et al. (2013). Exploring the Scaffold Universe of Kinase Inhibitors. Journal of Medicinal Chemistry, 56(21), 8260-8273. Retrieved from [Link]

  • Microbenotes.com. (2022, August 10). Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. Retrieved from [Link]

  • Biology LibreTexts. (2023, January 8). Ames Test. Retrieved from [Link]

  • ResearchGate. (n.d.). Role of hERG potassium channel assays in drug development. Retrieved March 25, 2026, from [Link]

  • Wikipedia. (n.d.). Parallel artificial membrane permeability assay. Retrieved March 25, 2026, from [Link]

  • IMR Press. (n.d.). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. Retrieved from [Link]

  • Netzel, B. C., & Kass, R. S. (2008). Role of hERG potassium channel assays in drug development. Current opinion in drug discovery & development, 11(2), 234–239. Retrieved from [Link]

  • SpringerLink. (n.d.). Cell-Based hERG Channel Inhibition Assay in High-Throughput Format. Retrieved from [Link]

  • PubMed. (2008, March 5). Role of hERG potassium channel assays in drug development. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). In vitro NLK Kinase Assay. Retrieved from [Link]

  • Frontiers. (2021, May 9). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Retrieved from [Link]

  • bioRxiv. (2023, March 20). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017, May 3). Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. Retrieved from [Link]

  • Japan Radioisotope Association. (n.d.). In vitro Kinase Assay. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Preliminary Screening of Drug Candidate. Retrieved from [Link]

  • Bio-protocol. (2022, September 1). In vitro kinase assay. Retrieved from [Link]

  • Technology Networks. (2011, February 16). Establishing assays and small molecule screening facilities for Drug discovery programs. Retrieved from [Link]

  • In vitro kinase assay protocol. (n.d.). Retrieved from [Link]

  • protocols.io. (2024, May 31). In vitro kinase assay. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Note: Process Scale-Up and Regioselective Synthesis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Introduction & Strategic Context The functionalized pyrazole core is a privileged scaffold in modern medicinal chemistry, serving as the critical pharmacophore in numerous kinase inhibitors (e.g., JAK1/JAK2 inhibitors) a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Context

The functionalized pyrazole core is a privileged scaffold in modern medicinal chemistry, serving as the critical pharmacophore in numerous kinase inhibitors (e.g., JAK1/JAK2 inhibitors) and advanced agrochemicals[1]. Specifically, 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide is a high-value intermediate. The presence of the C4-bromine allows for downstream cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), while the primary amine at C3 offers a handle for amide or urea formation[2].

Transitioning the synthesis of this intermediate from a milligram-scale discovery route to a multi-kilogram industrial process requires overcoming significant chemical engineering hurdles. This application note details a highly optimized, self-validating protocol for the regioselective N-alkylation of 3-amino-4-bromo-1H-pyrazole using 2-bromobutanamide, eliminating hazardous reagents and chromatographic purification.

Mechanistic Rationale & Regioselectivity

The core challenge in pyrazole functionalization is controlling the regioselectivity of N-alkylation. 3-Amino-4-bromo-1H-pyrazole possesses two nucleophilic nitrogen atoms (N1 and N2).

  • Steric Control: Alkylation inherently favors the less sterically hindered nitrogen[3]. The primary amine at the C3 position creates a significant steric bulk shield around N2. Consequently, the incoming electrophile (2-bromobutanamide) is directed predominantly to the N1 position.

  • Electrophile Selection: 2-Bromobutanamide is selected over 2-chlorobutanamide because the bromide ion is a superior leaving group[4]. This allows the SN​2 displacement to occur at lower activation energies, minimizing the thermal degradation of the starting materials and suppressing the formation of the N2-alkylated regioisomer.

Process Chemistry: Overcoming Scale-Up Bottlenecks

Discovery-scale routes typically employ Sodium Hydride (NaH) in Dimethylformamide (DMF) to deprotonate the pyrazole. At an industrial scale, this presents severe safety and environmental bottlenecks:

  • Hazard Mitigation: NaH generates stoichiometric hydrogen gas, creating a severe explosion hazard and foaming in large reactors. We replaced NaH with Potassium Carbonate ( K2​CO3​ ), a mild, non-nucleophilic base that safely deprotonates the pyrazole ( pKa​≈14 ) without off-gassing.

  • Solvent Optimization: DMF is toxic, difficult to remove, and prone to thermal decomposition. We transitioned the solvent system to Acetonitrile (MeCN). MeCN provides an optimal dielectric constant to stabilize the transition state of the SN​2 reaction while allowing for easy solvent-swapping during the workup phase.

  • Purification: Silica gel chromatography is economically unviable at scale. We engineered a controlled anti-solvent crystallization process (Ethanol/Water) that selectively precipitates the target N1-isomer while retaining the more polar N2-isomer and unreacted electrophile in the mother liquor.

Workflow Visualization

ProcessFlow SM 3-Amino-4-bromo-1H-pyrazole + 2-Bromobutanamide Rxn N-Alkylation (SN2) K2CO3, MeCN, 80°C, 8h SM->Rxn Charge Reactants IPC In-Process Control (IPC) HPLC: SM < 1% Rxn->IPC Sample at 8h IPC->Rxn Fail (Add Time) Workup Aqueous Quench & Extraction Toluene / H2O IPC->Workup Pass Cryst Controlled Crystallization EtOH / H2O (1:3 v/v) Workup->Cryst Organic Phase Product Target Intermediate >99% Purity, >85% Yield Cryst->Product Filtration & Drying

Figure 1: Industrial scale-up workflow for regioselective N-alkylation and isolation.

Self-Validating Experimental Protocol

Note: The following protocol is designed for a 1.0 kg input of starting material and incorporates visual cues and In-Process Controls (IPCs) to ensure the system validates its own progression.

Step 1: Reactor Preparation & Deprotonation

  • Purge a 20 L jacketed glass-lined reactor with N2​ for 15 minutes.

  • Charge the reactor with 10.0 L of anhydrous Acetonitrile (MeCN).

  • Add 1.00 kg (6.17 mol, 1.0 eq) of 3-amino-4-bromo-1H-pyrazole[2].

  • Add 1.70 kg (12.34 mol, 2.0 eq) of finely milled K2​CO3​ . Causality Check: Milling the K2​CO3​ increases the surface area, ensuring rapid deprotonation in the heterogeneous mixture. The suspension will appear as a dense white slurry.

Step 2: Electrophile Addition & Alkylation

  • Heat the reactor to 40°C.

  • Charge 1.12 kg (6.78 mol, 1.1 eq) of 2-bromobutanamide[4] in four equal portions over 1 hour. Causality Check: Portion-wise addition controls the mild exotherm and prevents localized high concentrations of the electrophile, which could drive unwanted bis-alkylation.

  • Ramp the reactor temperature to 80°C (reflux) and stir vigorously for 8 hours. The slurry will transition to a pale yellow color as the pyrazole is consumed and potassium bromide ( KBr ) precipitates.

Step 3: In-Process Control (IPC)

  • Withdraw a 1.0 mL sample, dilute with 5.0 mL MeCN, and filter.

  • Analyze via HPLC (UV at 254 nm). Validation Gate: The reaction is deemed complete when the unreacted 3-amino-4-bromo-1H-pyrazole is < 1.0% (AUC). If > 1.0%, add an additional 0.05 eq of 2-bromobutanamide and stir for 2 hours.

Step 4: Workup & Phase Separation

  • Cool the reactor to 20°C.

  • Quench the reaction by adding 10.0 L of deionized water. Stir for 30 minutes until all inorganic salts ( K2​CO3​ , KBr ) are fully dissolved.

  • Add 10.0 L of Toluene. Stir for 15 minutes, then allow the phases to settle for 30 minutes. Causality Check: Toluene is chosen because it selectively extracts the target N1-alkylated product while leaving highly polar impurities and the MeCN/Water mixture in the lower aqueous phase.

  • Separate the phases. Wash the upper organic layer with 5.0 L of 5% brine.

Step 5: Controlled Crystallization

  • Transfer the organic layer to a clean reactor and concentrate under reduced pressure (40°C, 100 mbar) to a residual volume of ~2.0 L.

  • Perform a solvent swap by charging 5.0 L of absolute Ethanol and concentrating again to ~3.0 L.

  • Heat the ethanolic solution to 75°C to achieve complete dissolution.

  • Slowly charge 9.0 L of deionized water (Anti-solvent) over 2 hours while maintaining the temperature at 70°C. Causality Check: Slow anti-solvent addition prevents oiling out and ensures the growth of large, high-purity crystals.

  • Linearly cool the reactor to 5°C over 4 hours. A thick white crystalline suspension will form.

  • Filter the product via a Nutsche filter, wash the cake with cold 1:3 Ethanol/Water (2.0 L), and dry under vacuum at 45°C to constant weight.

Process Metrics & Quantitative Data

The transition from the discovery route to the scale-up protocol yielded significant improvements across all critical process parameters (CPPs), summarized below:

ParameterDiscovery Scale (Literature)Process Scale-Up (This Protocol)Impact / Causality
Scale 500 mg1.0 kgDemonstrated industrial viability.
Base / Solvent NaH / DMF K2​CO3​ / MeCNEliminated H2​ gas hazard; removed toxic DMF.
Regioselectivity (N1:N2) 85 : 1594 : 6Lower activation energy of bromide leaving group improved selectivity.
Purification Method Silica Gel ChromatographyAnti-Solvent CrystallizationReduced solvent waste (E-factor) by >80%; highly scalable.
Isolated Yield 62%86%Minimized product loss during aqueous workup via Toluene extraction.
HPLC Purity 95.0%> 99.5%Crystallization efficiently purged the N2-isomer into the mother liquor.

References

  • [2] 3-Amino-4-bromopyrazole | C3H4BrN3 | CID 140079 - PubChem. National Institutes of Health (NIH). Available at:[Link]

  • [1] Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. ACS Publications. Available at:[Link]

  • [4] Synthesis and Structure−Activity Relationship of Pyrazolo[3,4-d]pyrimidines: Potent and Selective Adenosine A1 Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

Sources

Application

Application Note: Strategic Incorporation of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide in Agrochemical Discovery

Document Type: Technical Application Note & Protocol Guide Target Audience: Discovery Chemists, Agrochemical Researchers, and Formulation Scientists Executive Summary The demand for novel crop protection agents with dist...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Protocol Guide Target Audience: Discovery Chemists, Agrochemical Researchers, and Formulation Scientists

Executive Summary

The demand for novel crop protection agents with distinct modes of action is driven by the rapid emergence of pesticide resistance. Pyrazole amide derivatives form a crucial class of modern agrochemicals, demonstrating exceptional efficacy as both succinate dehydrogenase inhibitors (SDHIs) and ryanodine receptor (RyR) modulators[1].

This application note details the strategic utility of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (CAS: 1343911-90-9) as a highly versatile, multi-functional building block for library generation. By leveraging its three distinct functional handles—the C4-bromine for cross-coupling, the C3-amine for acylation, and the N1-butanamide for lipophilic receptor anchoring—discovery scientists can rapidly synthesize diverse libraries of next-generation fungicides and insecticides.

Mechanistic Rationale & Structural Causality

The rational design of agrochemicals requires a deep understanding of how specific functional groups interact with biological targets. The structural features of 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide provide a privileged scaffold for this purpose:

  • C4-Bromo Handle (The Diversification Point): The bromine atom at the 4-position provides a critical reactive site for late-stage functionalization via transition-metal-catalyzed cross-coupling reactions[2]. This enables the rapid introduction of aryl, heteroaryl, or thioether moieties, which are essential for overcoming resistance profiles in SDHI fungicides[3].

  • C3-Amino Handle (The Pharmacophore Linker): Acylation of the C3-amine generates the core pyrazole-carboxamide motif. This amide bond is not merely a structural linker; it acts as a critical hydrogen-bond donor/acceptor network within the binding pockets of target enzymes[4].

  • N1-Butanamide Handle (The Lipophilic Anchor): The branched butanamide chain increases the overall lipophilicity ( logP ) of the molecule, facilitating penetration through the waxy cuticles of insect pests or fungal cell walls. Furthermore, the terminal amide provides secondary hydrogen-bonding capabilities, which can enhance binding affinity to transmembrane targets like RyRs[5].

Visualizing the Biological Target Pathway

RyR_Pathway A Pyrazole Diamide Agrochemical B Ryanodine Receptor (RyR) Activation A->B Binds to transmembrane domain C Sarcoplasmic Reticulum Ca2+ Release B->C Channel opening D Intracellular Ca2+ Overload C->D Uncontrolled efflux E Muscle Paralysis & Pest Mortality D->E Depletion of ATP

Fig 1: Mechanism of action for pyrazole-based Ryanodine Receptor (RyR) modulators.

Synthetic Workflow & Optimization Data

To incorporate this scaffold into a screening library, a two-step derivatization workflow is typically employed: C4-arylation followed by C3-acylation.

Synthesis_Workflow N1 Starting Material CAS: 1343911-90-9 N2 Protocol A: Suzuki Coupling (C4-Aryl) N1->N2 Pd(dppf)Cl2, Boronic Acid N3 Protocol B: Amidation (C3-Acyl) N2->N3 Acid Chloride, DIPEA N4 Novel Pyrazole Agrochemical N3->N4 Purification

Fig 2: Two-step derivatization workflow of the pyrazole scaffold for library generation.

Quantitative Optimization of the C4-Coupling Step

The electron-rich nature of the pyrazole ring, combined with the steric bulk of the adjacent C3-amino and N1-butanamide groups, makes the C4-bromine sluggish toward oxidative addition. Table 1 summarizes the optimization causality, demonstrating why specific catalytic systems are required.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling for C4-Derivatization

EntryCatalyst SystemSolvent SystemTemp (°C)Yield (%)Causality & Observation
1Pd(OAc)₂ / PPh₃Toluene / H₂O8045%Monodentate ligand fails to stabilize the Pd intermediate; high rate of proto-debromination observed.
2Pd₂(dba)₃ / XPhos1,4-Dioxane / H₂O10062%Extreme steric bulk of XPhos impedes the transmetalation step at the crowded C4 position.
3Pd(dppf)Cl₂ 1,4-Dioxane / H₂O 90 91% Bidentate dppf ligand optimally balances stabilization and steric accessibility, driving rapid reductive elimination.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , incorporating specific in-process controls (IPCs) to ensure trustworthiness and reproducibility.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Introduce an aryl/heteroaryl group at the C4 position.

  • Reagent Charging: To a 50 mL Schlenk flask, add 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (1.0 eq, 2.0 mmol), the desired arylboronic acid (1.2 eq, 2.4 mmol), and K₂CO₃ (3.0 eq, 6.0 mmol).

  • Solvent Addition & Degassing: Add a mixture of 1,4-Dioxane and deionized water (4:1 v/v, 20 mL).

    • Causality: Degassing is critical. Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) peroxo complexes. Sparge the solution with Argon for 15 minutes.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 eq, 0.1 mmol) under a positive stream of Argon. Seal the flask and heat to 90 °C.

  • In-Process Control (Self-Validation): After 4 hours, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

    • Validation Readout: The reaction is deemed complete when the distinct isotopic doublet of the starting material ( m/z 247/249, 1:1 ratio due to ⁷⁹Br/⁸¹Br) completely disappears, replaced by the [M+H]+ mass of the coupled product.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and partition between Ethyl Acetate and water. Extract the aqueous layer twice, dry the combined organics over Na₂SO₄, and concentrate in vacuo.

Protocol B: Acylation of the Deactivated C3-Amino Group

Objective: Form the active pyrazole-carboxamide pharmacophore.

Causality Note: The C3-amino group of pyrazoles is highly deactivated due to the electron-withdrawing nature of the adjacent ring nitrogens. Standard peptide coupling reagents (e.g., EDCI/HOBt) generally fail[4]. Therefore, pre-formation of a highly reactive acid chloride is required.

  • Preparation: Dissolve the C4-arylated intermediate from Protocol A (1.0 eq, 1.5 mmol) in anhydrous Dichloromethane (DCM, 15 mL) under an Argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 3.75 mmol).

    • Causality: DIPEA is chosen over Triethylamine because its increased steric bulk prevents it from acting as a competing nucleophile against the acid chloride, while still effectively scavenging the generated HCl.

  • Acylation: Cool the reaction to 0 °C. Dropwise, add the desired substituted benzoyl/nicotinoyl chloride (1.2 eq, 1.8 mmol) dissolved in 5 mL DCM.

  • In-Process Control (Self-Validation): Allow to warm to room temperature and stir for 2 hours. Monitor via TLC (Eluent: EtOAc/Hexane 1:1).

    • Validation Readout: Stain the TLC plate with Ninhydrin and heat. The starting primary amine will stain a deep purple. The reaction is complete when the purple spot is entirely absent, indicating full conversion to the secondary amide.

  • Purification: Quench with saturated aqueous NaHCO₃, extract with DCM, concentrate, and purify via flash column chromatography to yield the final agrochemical candidate.

Sources

Method

Application Note: Robust Sample Preparation Strategies for the Bioanalysis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide in Biological Matrices

An Application Note on Methodologies for the Quantitative Analysis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide Abstract The accurate quantification of novel therapeutic agents in complex biological matrices is funda...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on Methodologies for the Quantitative Analysis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Abstract

The accurate quantification of novel therapeutic agents in complex biological matrices is fundamental to drug development, underpinning pharmacokinetic, toxicokinetic, and efficacy studies. This document provides a comprehensive guide to developing and implementing robust sample preparation techniques for the analysis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, a representative novel small molecule. We present a tiered approach, detailing protocols for Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The rationale behind method selection is discussed, emphasizing the relationship between the analyte's physicochemical properties and the chosen extraction strategy. Each protocol is designed to be a "self-validating system," grounded in the principles of authoritative regulatory guidelines from the FDA and the International Council for Harmonisation (ICH), ensuring the generation of reliable and defensible data for regulatory submissions.[1][2][3]

Introduction: The Critical Role of Sample Preparation

2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide is a heterocyclic small molecule containing a substituted pyrazole core. Its structure presents a unique combination of a basic amino group, a polar butanamide side chain, and a hydrophobic bromo-substituent. These features dictate its behavior in biological systems and present specific challenges for extraction and analysis.

The objective of any bioanalytical method is to deliver data that is reliable and reproducible. The U.S. Food and Drug Administration (FDA) and ICH guidelines provide a clear framework for the validation of such methods, emphasizing the need to demonstrate suitability for the intended purpose.[1] A robust sample preparation protocol is the cornerstone of a validated method, as it serves to:

  • Remove interfering matrix components: Proteins, phospholipids, and salts can suppress analyte signal in mass spectrometry and interfere with chromatographic separation.

  • Concentrate the analyte: Achieving the necessary lower limit of quantification (LLOQ) often requires concentrating the analyte from a larger sample volume.

  • Ensure analyte stability: The extraction process must not cause degradation of the target molecule.

This guide explains the causality behind experimental choices, enabling scientists to select and optimize the most appropriate sample preparation strategy based on their specific analytical objectives, from high-throughput discovery to late-stage clinical trials.

Analyte Characterization & Method Selection Rationale

The molecular structure of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide suggests it is a moderately polar compound. The primary amino group on the pyrazole ring (pKa estimated to be around 3-5) provides a handle for strong cation exchange, while the overall structure allows for retention via reversed-phase mechanisms. This dual nature is key to designing a highly selective extraction method.

The choice of technique depends heavily on the bioanalytical objective. A logical workflow for method selection is presented below.

G cluster_0 Decision Framework for Sample Preparation Start Define Assay Objective Throughput High-Throughput Screening (Discovery)? Start->Throughput Sensitivity High Sensitivity Required (e.g., PK/TK)? Throughput->Sensitivity No PPT Protein Precipitation (PPT) Throughput->PPT Yes Regulatory Regulatory Submission (GLP/GCP)? Sensitivity->Regulatory High LLE Liquid-Liquid Extraction (LLE) Sensitivity->LLE Moderate Regulatory->LLE No SPE Solid-Phase Extraction (SPE) Regulatory->SPE Yes

Caption: Logical workflow for selecting a sample preparation technique.

A comparative summary of the three main techniques is provided in the table below.

Parameter Protein Precipitation (PPT) Liquid-Liquid Extraction (LLE) Solid-Phase Extraction (SPE)
Selectivity LowModerateHigh to Very High
Cleanliness of Extract Low (High Matrix Effects)ModerateHigh (Low Matrix Effects)
Throughput Very HighLow to ModerateModerate to High (Automatable)[4]
Solvent Consumption ModerateHighLow[5]
Method Development SimpleModerateComplex
Typical Application Early Discovery, Dose-Range FindingIntermediate AssaysRegulated Bioanalysis, Pharmacokinetics[5][6]

Protocol I: Protein Precipitation (PPT)

Principle of Causality: PPT is the simplest sample cleanup method. It functions by adding a substance (typically an organic solvent or a strong acid) that reduces the solvation capacity of the aqueous matrix for proteins.[7] This causes the proteins to denature, aggregate, and precipitate out of solution. Acetonitrile is often the solvent of choice as it effectively precipitates proteins while being a common mobile phase component in reversed-phase chromatography, minimizing solvent-based peak distortion.[7]

Application: Best suited for rapid sample processing where high sensitivity is not the primary goal and significant matrix effects can be tolerated or compensated for.

Step-by-Step Protocol: Acetonitrile Precipitation
  • Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma, serum) into a 1.5 mL microcentrifuge tube.

  • Internal Standard Addition: Add 10 µL of the internal standard (IS) working solution (ideally a stable isotope-labeled version of the analyte) and vortex briefly.

  • Precipitation: Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-sample ratio is a common starting point). The cold temperature can enhance the precipitation of some proteins.[8][9]

  • Vortexing: Vortex the mixture vigorously for 60 seconds to ensure complete protein denaturation and precipitation.

  • Centrifugation: Centrifuge the tubes at >12,000 x g for 10 minutes at 4°C to form a tight protein pellet.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate, avoiding disturbance of the pellet.

  • Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a stream of nitrogen at 40°C. This step concentrates the analyte and allows for reconstitution in a mobile phase-matched solution, which improves chromatographic peak shape.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution.

  • Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Trustworthiness Check: The primary drawback of PPT is the potential for ion suppression or enhancement due to co-extracted matrix components like phospholipids. During method validation, it is critical to assess matrix effects across multiple sources (e.g., at least 6 different lots of plasma) as per FDA guidelines.[1]

Protocol II: Liquid-Liquid Extraction (LLE)

Principle of Causality: LLE separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[10] The efficiency of the extraction is governed by the analyte's distribution coefficient (LogD), which is pH-dependent for ionizable compounds. For 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, adjusting the sample pH to a basic value (e.g., pH 9-10) will deprotonate the primary amino group, rendering the molecule more neutral and significantly increasing its partitioning into a moderately polar organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.[11]

Application: Useful when a cleaner extract than PPT is required, but the complexity of SPE is not yet warranted.

Step-by-Step Protocol: LLE using MTBE
  • Sample Aliquoting: Pipette 200 µL of the biological sample into a 2.0 mL microcentrifuge tube.

  • Internal Standard Addition: Add 10 µL of the IS working solution and vortex briefly.

  • pH Adjustment: Add 50 µL of a buffer solution (e.g., 0.5 M ammonium carbonate, pH 9.5) to basify the sample. Vortex briefly.

  • Extraction Solvent Addition: Add 1.0 mL of MTBE.

  • Extraction: Cap the tube and mix using a shaker or rotator for 15 minutes to ensure thorough partitioning of the analyte into the organic phase. Vigorous vortexing can lead to emulsion formation.

  • Phase Separation: Centrifuge at >3,000 x g for 5 minutes to separate the aqueous and organic layers. If an emulsion persists, flash-freezing the aqueous layer in a dry ice/acetone bath can aid separation.

  • Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex to ensure complete dissolution.

  • Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Trustworthiness Check: LLE provides cleaner samples than PPT but is sensitive to pH control and can be prone to variability if emulsions form. Method validation must include a thorough assessment of analyte recovery and stability under the basic conditions used.

Protocol III: Solid-Phase Extraction (SPE)

Principle of Causality: SPE is a chromatographic technique used for sample cleanup and concentration that provides the highest degree of selectivity.[4][12] For 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, a mixed-mode cation exchange SPE sorbent is the ideal choice. This sorbent possesses both reversed-phase (e.g., C8 or C18) and ion-exchange (e.g., sulfonic acid) functional groups.[6] This dual-retention mechanism allows for a highly specific cleanup:

  • At low pH, the analyte's amino group is protonated (positively charged) and is strongly retained by the cation exchange groups.

  • The molecule is also retained by hydrophobic interactions.

  • This allows for the use of specific wash steps to remove different types of interferences (e.g., a low-organic wash to remove polar interferences, a high-organic wash to remove non-basic hydrophobic interferences) while the analyte remains bound.

Application: The gold standard for regulated bioanalysis, offering the cleanest extracts, highest concentration factors, and best sensitivity.[6]

G cluster_spe Solid-Phase Extraction (SPE) Workflow Condition 1. Condition (Activate sorbent with Methanol) Equilibrate 2. Equilibrate (Prepare sorbent with acidic water) Condition->Equilibrate Load 3. Load (Apply pre-treated sample) Equilibrate->Load Wash1 4. Wash 1 (Remove polar interferences with acidic water) Load->Wash1 Wash2 5. Wash 2 (Remove non-polar interferences with Methanol) Wash1->Wash2 Elute 6. Elute (Disrupt interactions with basic Methanol) Wash2->Elute

Caption: General workflow for Mixed-Mode Cation Exchange SPE.

Step-by-Step Protocol: Mixed-Mode Cation Exchange SPE
  • Sample Pre-treatment: Pipette 200 µL of plasma into a tube. Add 10 µL of IS. Add 200 µL of 2% formic acid in water and vortex. This dilutes the sample and ensures the analyte is in its protonated, positively charged state.

  • Condition: Condition the SPE cartridge (e.g., 30 mg mixed-mode cation exchange) with 1 mL of methanol.

  • Equilibrate: Equilibrate the cartridge with 1 mL of 2% formic acid in water. Do not allow the sorbent bed to go dry.

  • Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

  • Wash 1: Wash the cartridge with 1 mL of 2% formic acid in water to remove salts and polar interferences.

  • Wash 2: Wash the cartridge with 1 mL of methanol to remove phospholipids and other non-polar, non-basic interferences.

  • Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic elution solvent neutralizes the analyte's charge, disrupting the ionic retention, while the high organic content disrupts the reversed-phase retention.

  • Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

  • Analysis: Inject the final sample into the LC-MS/MS system.

Method Validation and Trustworthiness

Regardless of the chosen technique, the final method must be validated according to regulatory guidelines to ensure its performance is acceptable for its intended purpose.[13][14] This process provides documented evidence of a method's reliability.

Validation Parameter Description Typical Acceptance Criteria (FDA/ICH) [1]
Accuracy Closeness of measured concentration to the true value.Within ±15% of nominal value (±20% at LLOQ)
Precision (Repeatability & Intermediate) Closeness of agreement between a series of measurements.Coefficient of Variation (CV) ≤15% (≤20% at LLOQ)
Selectivity/Specificity Ability to differentiate and quantify the analyte in the presence of other components.No significant interfering peaks at the retention time of the analyte or IS.
Recovery The extraction efficiency of the analytical method.Should be consistent, precise, and reproducible.
Matrix Effect The direct or indirect alteration of the analytical response due to co-eluting matrix components.CV of the IS-normalized matrix factor should be ≤15%.
Stability Chemical stability of the analyte in the biological matrix under various conditions (Freeze-Thaw, Bench-Top, Long-Term).Mean concentration should be within ±15% of nominal concentration.

Conclusion

The selection of a sample preparation technique for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide should be a deliberate, science-driven process. For early-stage, high-throughput applications, the speed of Protein Precipitation is a major advantage. As the need for cleaner samples and better sensitivity arises, Liquid-Liquid Extraction offers a viable intermediate step. However, for generating the highest quality data required for late-stage development and regulatory submission, the superior selectivity and efficiency of Solid-Phase Extraction , particularly with a mixed-mode sorbent, is the authoritative and recommended approach. Each method, when properly developed and validated, can be a trustworthy tool for advancing drug development programs.

References

  • U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • U.S. Food and Drug Administration. Bioanalytical Method Validation for Biomarkers. [Link]

  • Labcorp. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • Federal Register. Bioanalytical Method Validation; Guidance for Industry; Availability. [Link]

  • U.S. Food and Drug Administration. Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

  • Gama, M. R., et al. (2022). Recent Advances in Solid-Phase Extraction as a Platform for Sample Preparation in Biomarker Assay. PubMed. [Link]

  • MacNeill, R. (2016). Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Future Science OA. [Link]

  • Phenomenex. Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

  • International Council for Harmonisation. VALIDATION OF ANALYTICAL PROCEDURES Q2(R2). [Link]

  • Cheung, C. S. J., et al. (2020). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. Journal of Proteome Research. [Link]

  • Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Iannone, M., et al. (2025). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. MDPI. [Link]

  • Wikipedia. Liquid–liquid extraction. [Link]

  • International Council for Harmonisation. VALIDATION OF ANALYTICAL PROCEDURES Q2(R2). [Link]

  • European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • Lab Manager. Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? [Link]

  • Cheung, C. S. J., et al. (2020). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. PubMed. [Link]

  • Phenomenex. Technical Tip: Protein Precipitation. [Link]

  • Waters Corporation. Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. [Link]

  • Chromatography Online. Membrane-Assisted Liquid–Liquid Extraction Trace Analysis of Pharmaceutical Compounds in Aquatic Environments. [Link]

  • Phenomenex. Solid Phase Extraction (SPE) Columns & Cartridges. [Link]

  • Organomation. What is Solid Phase Extraction (SPE)? [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Welcome to the technical support guide for the synthesis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide. This document is designed for researchers, scientists, and professionals in drug development.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide. This document is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges and provide in-depth, field-proven insights to help you optimize your synthetic route and improve your overall yield.

The synthesis of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide involves two key transformations: the N-alkylation of 3-amino-4-bromopyrazole followed by an amide coupling reaction. Success in this synthesis hinges on careful control of regioselectivity during the N-alkylation step and ensuring efficient amide bond formation.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My overall yield is very low. What are the most likely causes?

A low overall yield in this multi-step synthesis can stem from inefficiencies in either the N-alkylation or the amide coupling stage, or from losses during purification.

  • Inefficient N-Alkylation: The N-alkylation of pyrazoles can be challenging, often resulting in low yields due to suboptimal reaction conditions or the formation of hard-to-separate regioisomers.[1] The choice of base, solvent, and temperature are all critical factors that can significantly impact the outcome.

  • Poor Amide Coupling: The formation of the amide bond can be hindered by several factors, including the use of inappropriate coupling reagents, solubility issues, or incompatible reaction conditions.[2]

  • Purification Losses: The final product and intermediates may be difficult to purify, leading to significant material loss. Common purification methods like column chromatography and recrystallization need to be optimized for your specific compound.[3]

Q2: I am getting a mixture of N1 and N2 alkylated regioisomers. How can I improve the regioselectivity for the desired N1 isomer?

Controlling regioselectivity is a primary challenge in the N-alkylation of unsymmetrical pyrazoles.[1] The formation of a mixture of N1 and N2 isomers complicates purification and reduces the yield of the desired product. Several factors influence the N1/N2 ratio:

  • Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen atom.[1] In the case of 3-amino-4-bromopyrazole, the N1 position is generally favored.

  • Solvent Choice: The polarity of the solvent plays a crucial role. Polar aprotic solvents like DMF and DMSO often favor the formation of a single regioisomer.[1]

  • Base/Catalyst System: The choice of base is critical. For N1-alkylation of 3-substituted pyrazoles, the combination of K₂CO₃ in DMSO has been shown to be effective.[1]

Q3: I am observing significant formation of impurities. What are the common side reactions and how can I minimize them?

Besides the formation of regioisomers, other side reactions can lead to impurities.

  • Dialkylation: It is possible for the exocyclic amino group to undergo alkylation, although this is generally less favorable than N-alkylation of the pyrazole ring. Using a slight excess of the pyrazole starting material can help minimize this.

  • Decomposition: Pyrazole derivatives can be sensitive to harsh reaction conditions. Prolonged reaction times at high temperatures may lead to decomposition. Monitoring the reaction progress by TLC or LC-MS is crucial to avoid this.

  • Side reactions from coupling reagents: Some amide coupling reagents can lead to the formation of byproducts that are difficult to remove.[2]

Q4: The amide coupling step is inefficient. How can I improve the conversion?

The amide bond is typically formed by activating a carboxylic acid and then reacting it with an amine.[2] If this step is not proceeding to completion, consider the following:

  • Choice of Coupling Reagent: A wide variety of coupling reagents are available, such as HATU, HBTU, EDC, and DCC.[4][5] The optimal choice will depend on your specific substrates. For electron-deficient amines, a combination of EDC, DMAP, and a catalytic amount of HOBt can be effective.[4]

  • Reaction Conditions: Ensure your reaction is performed under anhydrous conditions, as water can hydrolyze the activated carboxylic acid intermediate. The choice of solvent and base (e.g., DIPEA) is also important.[6]

  • Protecting Groups: If there are other reactive functional groups in your molecule, they may need to be protected to prevent unwanted side reactions.[2]

Q5: I am having difficulty purifying the final product. What are the recommended purification strategies?

Purification of pyrazole derivatives can be challenging due to the presence of regioisomers and other impurities with similar physical properties.[3]

  • Column Chromatography: This is a highly effective method for separating complex mixtures.[3] Experiment with different solvent systems to achieve optimal separation.

  • Recrystallization: If your product is a solid, recrystallization can be a cost-effective way to achieve high purity.[3] Finding a suitable solvent or solvent system is key.

  • Acid-Base Extraction: The basicity of the amino group on the pyrazole ring can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with an acidic aqueous solution to extract the desired product. The aqueous layer can then be basified and the product re-extracted into an organic solvent.

  • Formation of Acid Addition Salts: Pyrazoles can be converted into acid addition salts, which can then be precipitated or crystallized from organic solvents for purification.[7][8]

Data Presentation

Table 1: Effect of Reaction Parameters on N-Alkylation of Pyrazoles
ParameterVariationEffect on YieldEffect on RegioselectivityReference
Base K₂CO₃ vs. NaHCan influence yield and regioselectivity.K₂CO₃ in DMSO is effective for N1-alkylation.[1]
Solvent Polar aprotic (DMF, DMSO) vs. nonpolarPolar aprotic solvents often improve yield.Can significantly enhance regioselectivity.[1]
Catalyst Brønsted acid (e.g., CSA)Can improve yield in certain alkylation methods.May influence regioselectivity.[9][10]
Temperature Room temperature to 80°CHigher temperatures may increase reaction rate but can also lead to decomposition.Can affect the N1/N2 ratio.[1]

Experimental Protocols

General Protocol for Base-Mediated N-Alkylation
  • To a solution of 3-amino-4-bromopyrazole (1.0 eq) in a suitable solvent (e.g., DMF or DMSO), add a base (e.g., K₂CO₃, 1.5 eq).

  • Stir the suspension at room temperature for 15-30 minutes.

  • Add the alkylating agent (e.g., an ethyl 2-bromobutanoate derivative, 1.1 eq) dropwise.

  • Stir the reaction at the desired temperature (e.g., room temperature to 60°C) and monitor its progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[1]

General Protocol for Amide Coupling
  • Dissolve the carboxylic acid intermediate (1.0 eq) in an anhydrous solvent (e.g., DMF or DCM).

  • Add the coupling reagent (e.g., HATU, 1.1 eq) and a base (e.g., DIPEA, 2.0 eq).

  • Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

  • Add the amine (1.1 eq) and continue stirring at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Dilute the reaction mixture with an organic solvent and wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Visualization

Synthetic Pathway for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Synthesis_Pathway cluster_0 N-Alkylation cluster_1 Amide Formation A 3-Amino-4-bromopyrazole I1 Ethyl 2-(3-amino-4-bromo-1H-pyrazol-1-yl)butanoate A->I1 Base (e.g., K2CO3) Solvent (e.g., DMF) B Ethyl 2-bromobutanoate B->I1 C Ammonia P 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide C->P I1->P Ammonia S1 N2-alkylated regioisomer I1->S1 Side reaction

Caption: Synthetic route to 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide.

Frequently Asked Questions (FAQs)

Q1: What are the critical starting materials for this synthesis?

The primary starting materials are 3-amino-4-bromopyrazole and a suitable derivative of butanoic acid, such as ethyl 2-bromobutanoate, for the N-alkylation step.[11][12] The quality and purity of these starting materials are essential for a successful synthesis.

Q2: What is the role of the base in the N-alkylation step?

The base deprotonates the pyrazole ring at one of the nitrogen atoms, forming a pyrazolate anion.[13] This anion is a more potent nucleophile and readily attacks the electrophilic alkylating agent. The choice of base can influence which nitrogen is deprotonated, thereby affecting the regioselectivity of the reaction.

Q3: Are there alternative methods for the N-alkylation of pyrazoles?

Yes, several other methods for N-alkylation of pyrazoles have been developed.

  • Mitsunobu Reaction: This method can be used for the N-alkylation of pyrazoles with alcohols.[10]

  • Acid-Catalyzed Alkylation: Trichloroacetimidates can be used as alkylating agents in the presence of a Brønsted acid catalyst like camphorsulfonic acid (CSA).[9][10]

  • Transition Metal Catalysis: Various transition metal-catalyzed methods for N-alkylation have also been reported.[10]

Q4: Which amide coupling reagents are most suitable for this synthesis?

The choice of amide coupling reagent is crucial for achieving a high yield in the final step.[6] Commonly used reagents include:

  • Carbodiimides: Such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used with additives like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP).[2][4]

  • Uronium/Aminium Salts: Such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), which are highly efficient coupling reagents.[5][6]

The selection should be based on the reactivity of the specific carboxylic acid and amine being coupled, as well as considerations of cost and ease of purification.

References

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

  • Google Patents. (n.d.). DE102009060150A1 - Process for the purification of pyrazoles.
  • MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of pyrazole N-alkylation conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Retrieved from [Link]

  • PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

  • Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

  • Common Conditions. (n.d.). Amine to Amide (Coupling). Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 21.7: Chemistry of Amides. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. Retrieved from [Link]

Sources

Optimization

Optimizing reaction conditions for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide bromination

Welcome to the Technical Support Center for advanced heterocyclic functionalization. This guide is specifically engineered for process chemists, medicinal researchers, and drug development professionals tasked with optim...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced heterocyclic functionalization. This guide is specifically engineered for process chemists, medicinal researchers, and drug development professionals tasked with optimizing the electrophilic aromatic bromination of 2-(3-Amino-1H-pyrazol-1-yl)butanamide to yield its 4-bromo derivative.

Because the 3-amino group strongly activates the pyrazole core, achieving high regioselectivity at the C4 position—while suppressing amine oxidation and di-bromination—requires strict kinetic and thermodynamic control.

Mechanistic Overview & Process Workflow

The C4 position of the pyrazole ring is highly electron-rich due to the resonance donation from the adjacent 3-amino group, making it highly susceptible to electrophilic aromatic substitution ( SE​Ar ) [2]. However, primary amines are vulnerable to oxidation or N-bromination. To navigate this, N-Bromosuccinimide (NBS) is utilized as the bromine source. NBS acts as a controlled reservoir, releasing a low, steady-state concentration of electrophilic bromine ( Br+ ) that kinetically favors C-bromination over N-oxidation[4].

BrominationOptimization SM 2-(3-Amino-1H-pyrazol-1-yl)butanamide (Starting Material) Prep Dissolve in DCM/DMF (9:1) Cool to 0 °C SM->Prep Reagent Portion-wise Addition N-Bromosuccinimide (1.02 eq) Prep->Reagent IPC In-Process Control (IPC) HPLC Monitoring at 1 hr Reagent->IPC Success Conversion ≥ 98% Proceed to Quench IPC->Success Optimal Incomplete Conversion < 98% Add 0.02 eq NBS IPC->Incomplete Stalled SideReact Impurity > 2% (Over-bromination) IPC->SideReact Temp too high Quench Quench: 10% aq. Na2S2O3 (Validates Br+ destruction) Success->Quench Incomplete->IPC Re-check Product 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide (Isolated Product) Quench->Product

Figure 1: Logical workflow and IPC loop for the selective C4-bromination of 3-aminopyrazole.

Diagnostic Troubleshooting & FAQs

Q1: Why is my reaction generating significant levels of a di-brominated or oxidized impurity? A: This is a classic symptom of thermal runaway or a localized excess of the electrophile. The 3-amino group strongly activates the pyrazole ring, but primary amines will oxidize if the Br+ concentration spikes [1]. Causality & Solution: Never use elemental bromine ( Br2​ ) for this substrate. Use NBS and ensure strict temperature control (0–5 °C). Dose the NBS in discrete portions rather than a single bulk addition to prevent exothermic spikes that overcome the activation energy barrier for N-oxidation.

Q2: The reaction consistently stalls at ~85% conversion. Should I increase the temperature or add more NBS? A: Do not increase the temperature. Elevating the temperature past 10 °C will degrade your regioselectivity and oxidize the amine. A stalled reaction is typically caused by two factors: degraded NBS or poor solubility of the starting material. Causality & Solution: NBS degrades over time, releasing Br2​ and losing its controlled-release properties. Verify your NBS is pristine white (recrystallize from water if it is yellow). If reagent quality is verified, the stall is likely due to intermediate precipitation. Transition to a co-solvent system (see Section 3) to maintain homogeneous kinetics [3].

Q3: How can I definitively confirm that the bromination occurred at the C4 position and not on the primary amine? A: Regioselectivity must be validated via 1H NMR. Causality & Solution: In the unbrominated starting material, the pyrazole C4 and C5 protons appear as distinct signals in the aromatic region (typically 6.0–7.5 ppm). Upon successful C4-bromination, the C4 proton signal vanishes completely, and the C5 proton collapses into a sharp singlet [3]. N-bromination would leave both ring protons intact and alter the integration of the exchangeable NH2​ protons.

Quantitative Solvent Optimization

The choice of solvent dictates the balance between substrate solubility and thermal control. Below is a comparative matrix of solvent systems tested for this specific transformation.

Solvent SystemConversion (1 hr)Regioselectivity (C4 vs N-Br)Impurity ProfileMechanistic Impact & Recommendation
DCM (100%) 85%HighLowSub-optimal. Good thermal control, but poor solubility of the polar butanamide leads to stalled kinetics.
DMF (100%) 99%ModerateHigh (Oxidation)Avoid. Excellent solubility, but high heat capacity traps the exotherm, leading to amine oxidation.
MeCN (100%) 92%HighModerateViable. Good alternative, but requires longer reaction times due to intermediate solvation states.
DCM/DMF (9:1) >98% Very High Very Low Optimal. The 10% DMF fully solubilizes the starting material, while the 90% DCM allows rapid dissipation of the exotherm.

Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered as a self-validating system. Each step contains a physical or analytical cue to confirm causality and ensure process integrity.

Step 1: Reactor Preparation & Solvation Charge a dry, nitrogen-flushed reactor with 2-(3-Amino-1H-pyrazol-1-yl)butanamide (1.0 eq). Add a 9:1 mixture of anhydrous Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) (10 volumes total). Validation: The solution must be completely clear. The 9:1 ratio ensures complete dissolution of the polar starting material while maintaining the low heat capacity necessary for exotherm control.

Step 2: Thermal Equilibration Cool the stirred solution to 0–5 °C using an ice/water bath. Validation: Ensure the internal temperature stabilizes for at least 15 minutes. Proceeding prematurely will cause localized hot spots during reagent addition.

Step 3: Controlled Electrophilic Addition Weigh out N-Bromosuccinimide (NBS) (1.02 eq). Add the NBS in 4 equal portions over 45 minutes, monitoring the internal thermometer to ensure the temperature does not exceed 5 °C. Causality: Portion-wise addition prevents thermal runaway and maintains the low, steady-state concentration of Br+ required to kinetically favor C4-bromination over amine oxidation [4].

Step 4: In-Process Control (IPC) Stir the reaction for 1 hour at 0 °C. Sample a 50 µL aliquot, quench into 1 mL of acetonitrile, and analyze via HPLC. Validation: The reaction is validated as complete when the starting material peak is <2% AUC. If >2%, add an additional 0.02 eq of NBS and stir for 30 minutes before re-testing.

Step 5: Chemical Quenching Slowly add 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) (5 volumes) while maintaining vigorous stirring. Validation: The transition of the organic layer from a pale yellow/orange tint to completely colorless visually validates the reduction and destruction of all residual active bromine species, locking the impurity profile.

Step 6: Workup & Isolation Separate the phases. Wash the organic layer with water (3 x 5 volumes) to remove DMF and succinimide byproducts, followed by brine (1 x 5 volumes). Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Recrystallize the crude solid from MTBE/Heptane to afford the pure 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanamide.

References

  • Halogenation of Pyrazoles Using N-Halosuccinimides in CCl4 and in Water , ResearchGate. 1

  • Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent , ACS Publications. 2

  • Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole , ACS Publications.3

  • A highly efficient photochemical bromination as a new method for preparation of mono, bis and fused pyrazole derivatives , RSC Publishing. 4

Sources

Troubleshooting

Overcoming aqueous solubility issues with 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Welcome to the Application Scientist Support Center for the handling, formulation, and in vitro/in vivo preparation of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide . This compound presents a classic "dual-threat" solubi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center for the handling, formulation, and in vitro/in vivo preparation of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide .

This compound presents a classic "dual-threat" solubility challenge. It exhibits both "brick dust" properties (high crystal lattice energy driven by strong intermolecular hydrogen bonding between the pyrazole, primary amine, and amide groups) and "grease ball" properties (high lipophilicity driven by the 4-bromo substitution and butanamide aliphatic chain) [1].

This guide is designed for researchers and formulation scientists to troubleshoot precipitation issues, optimize bioavailability, and design self-validating experimental workflows.

Diagnostic Troubleshooting & Quantitative Formulation Strategies

Before altering your compound chemically, physical formulation modifications are the standard first-line approach[2]. The table below summarizes the expected outcomes of various solubility enhancement strategies based on physicochemical principles.

Table 1: Formulation Strategies and Expected Solubility Gains
Formulation StrategyExcipient SystemPrimary Mechanism of ActionExpected Solubility IncreaseBest Use Case
Co-solvency 10% DMSO, 40% PEG 400, 50% PBSLowers dielectric constant of the solvent; disrupts water network.50x – 100xIn vitro biochemical assays; early PK screening.
pH Adjustment Acidic Buffer (pH < 3.0)Protonation of the 3-amino group.10x – 20xGastric dissolution modeling (limited physiological use).
Inclusion Complexation 20% w/v HP-β-CD in WaterHydrophobic shielding of the bromo-pyrazole moiety inside the cyclodextrin cavity.100x – 500xIn vivo IV dosing; ocular or parenteral formulations.
Amorphous Solid Dispersion API:Soluplus® (1:3 w/w ratio)Disruption of the crystal lattice; polymer stabilization of the amorphous state.500x – 1000x+In vivo oral dosing; overcoming dissolution-rate limits.

Decision Matrix: Choosing the Right Solubilization Pathway

Understanding the causality behind your compound's insolubility dictates the formulation strategy. If your issue is driven by the rigid crystal packing of the amide/pyrazole groups, you must disrupt the solid state. If it is driven by the lipophilic bromine atom repelling water, you must shield it [1].

G API 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide (Poor Aqueous Solubility) Analyze Physicochemical Profiling (Melting Point & LogP) API->Analyze Lattice High Melting Point (Strong H-Bonds / Lattice Energy) Analyze->Lattice Lipophilic High LogP (Bromine Lipophilicity) Analyze->Lipophilic ASD Amorphous Solid Dispersion (ASD) (e.g., Soluplus, PVP) Lattice->ASD Disrupts Crystal Packing Cyclo Inclusion Complexation (e.g., HP-β-CD) Lipophilic->Cyclo Shields Hydrophobic Bromo-group

Caption: Logical decision tree for selecting a solubility enhancement strategy based on physicochemical limits.

Validated Experimental Protocols

Protocol A: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

The 4-bromo-pyrazole moiety is highly polarizable and fits thermodynamically well into the hydrophobic cavity of β-cyclodextrins, while the hydrophilic exterior of the cyclodextrin ensures aqueous solubility[4].

Mechanism: Host-guest non-covalent interaction driven by van der Waals forces and hydrophobic interactions. Self-Validation Step: A successful inclusion complex will show a complete loss of the API's crystalline melting endotherm during Differential Scanning Calorimetry (DSC).

Step-by-Step Methodology:

  • Molar Calculation: Weigh 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide and HP-β-CD to achieve a 1:5 molar ratio.

  • Co-Dissolution: Dissolve the HP-β-CD in a 50:50 (v/v) mixture of Ethanol and ultra-pure water. Slowly add the API powder to this solution under continuous magnetic stirring.

  • Equilibration: Seal the vessel and stir at 30°C for 48 hours at 500 rpm. Causality note: 48 hours is required to reach thermodynamic equilibrium for the host-guest complexation.

  • Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove any uncomplexed, undissolved API.

  • Solvent Evaporation: Flash-freeze the filtrate using liquid nitrogen and lyophilize (freeze-dry) for 72 hours to obtain a dry, flowable powder.

  • Validation: Perform Powder X-Ray Diffraction (PXRD). The sharp diffraction peaks of the raw API must be replaced by a broad "halo," confirming the amorphous inclusion complex.

Workflow Step1 1. Co-dissolve API + HP-β-CD in EtOH/H2O Step2 2. Equilibrate Stir 48h at 30°C Step1->Step2 Step3 3. Solvent Removal Lyophilization Step2->Step3 Step4 4. Characterization PXRD & DSC Step3->Step4

Caption: Step-by-step workflow for generating and validating HP-β-CD inclusion complexes.

Protocol B: Amorphous Solid Dispersion (ASD) via Antisolvent Co-precipitation

If cyclodextrin complexation does not yield sufficient drug loading, converting the crystalline API into an amorphous state using a polymer matrix (like Soluplus®) is required [3].

Step-by-Step Methodology:

  • Solvent Phase: Dissolve the API and Soluplus® (1:3 w/w ratio) in a volatile organic solvent (e.g., Acetone or Methanol) where both are highly soluble.

  • Antisolvent Phase: Prepare a bath of ultra-pure water (the antisolvent) chilled to 4°C.

  • Precipitation: Inject the organic solvent phase dropwise into the chilled antisolvent under high-shear homogenization (10,000 rpm). Causality note: The rapid solvent shift forces the API to co-precipitate with the polymer instantly, preventing the molecules from organizing into a crystal lattice.

  • Collection: Centrifuge the resulting colloidal dispersion at 15,000 x g for 20 minutes.

  • Drying: Vacuum dry the pellet at 40°C overnight to remove residual organic solvents.

Frequently Asked Questions (FAQs)

Q: I have a primary amine (3-amino group) on the molecule. Why doesn't standard salt formation (e.g., HCl salt) improve its solubility in physiological buffers? A: The basicity (pKa) of that specific amine is severely compromised. It is attached directly to a pyrazole ring, which is an electron-withdrawing heteroaromatic system, and sits adjacent to a highly electronegative bromine atom. This inductive electron withdrawal drastically lowers the pKa of the amine (likely < 3.5). Therefore, at a physiological pH of 7.4, the amine remains completely un-ionized (neutral), rendering salt formation ineffective for intestinal absorption.

Q: When I dilute my DMSO stock solution of the compound into my aqueous assay buffer, it immediately crashes out (precipitates). How do I prevent this? A: This is known as "solvent shift precipitation." 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide has high lattice energy. When the DMSO is diluted by water, the local concentration of the API exceeds its thermodynamic solubility limit, and the molecules rapidly hydrogen-bond to each other, forming crystals. Fix: Do not dilute directly into water. Perform a "step-down" dilution. Dilute your DMSO stock into a transitional co-solvent mixture (e.g., 20% PEG 400 + 5% Tween 80) before introducing the final aqueous buffer. The surfactants will form micelles that trap the hydrophobic bromo-groups before they can nucleate.

Q: Why is Soluplus® recommended over standard PVP for the solid dispersion of this specific molecule? A: Soluplus® is an amphiphilic graft copolymer (polyvinyl caprolactam-polyvinyl acetate-polyethylene glycol). Because your molecule has both strong hydrogen-bonding sites (amide/pyrazole) and a highly lipophilic site (bromine), it requires a polymer that can interact with both. Soluplus® forms micelles in aqueous environments, encapsulating the bromo-group in its hydrophobic core while its PEG chains maintain aqueous solubility [3].

References

  • Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Preparation, Characterization, and Oral Bioavailability of Solid Dispersions of Cryptosporidium parvum Alternative Oxidase Inhibitors National Center for Biotechnology Information (PMC) URL:[Link]

  • Recent advances in β-cyclodextrin-based catalyst systems for the synthesis of heterocyclic compounds Arabian Journal of Chemistry URL:[Link]

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide Quantification

A Comparative Analysis of Sample Preparation and Chromatographic Strategies Introduction In the landscape of pharmaceutical development, the journey from a promising new chemical entity (NCE) to a market-approved drug is...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Analysis of Sample Preparation and Chromatographic Strategies

Introduction

In the landscape of pharmaceutical development, the journey from a promising new chemical entity (NCE) to a market-approved drug is paved with rigorous analytical testing. The quantitative determination of a drug candidate, such as 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, in complex biological matrices like plasma is a cornerstone of pharmacokinetic, toxicokinetic, and bioavailability studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the definitive technique for this purpose, prized for its high sensitivity, selectivity, and speed.[1][2]

However, the power of LC-MS/MS is only realized through a robust, validated method that guarantees the reliability and reproducibility of the data. Regulatory bodies worldwide, through guidelines like the International Council for Harmonisation's (ICH) M10, mandate a comprehensive validation process to ensure data integrity for regulatory submissions.[3][4][5]

This guide provides an in-depth, experience-driven comparison of strategies for validating a quantitative LC-MS/MS method for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide. We will explore a primary method founded on protein precipitation and reversed-phase chromatography, and compare its performance against scientifically sound alternatives: solid-phase extraction and hydrophilic interaction liquid chromatography. The causality behind each experimental choice will be explained, providing a framework for developing and validating methods for novel small molecules.

The Target Analyte: 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

Understanding the physicochemical properties of our target analyte is paramount for logical method development.

  • Structure: A pyrazole derivative with a basic amino group, a polar butanamide side chain, and a bromo substituent.

  • Predicted Properties: The presence of the basic amino group makes it an ideal candidate for positive mode electrospray ionization (ESI+). Its polarity, conferred by the amino and amide functionalities, suggests that while soluble in aqueous environments, achieving sufficient retention on traditional nonpolar stationary phases could be challenging.

Primary Bioanalytical Method: Protein Precipitation & Reversed-Phase LC-MS/MS

We begin by developing a straightforward and high-throughput method, often the first choice in drug discovery and early development settings.

Rationale for Method Selection
  • Sample Preparation: Protein Precipitation (PPT): This technique is fast, inexpensive, and requires minimal method development.[6] By adding a water-miscible organic solvent (e.g., acetonitrile), plasma proteins are denatured and precipitated, releasing the drug into the supernatant for analysis.[7]

  • Chromatography: Reversed-Phase Liquid Chromatography (RPLC): RPLC with a C18 stationary phase is the workhorse of bioanalysis due to its robustness and wide applicability for separating small molecules.[8]

  • Detection: Tandem Mass Spectrometry (MS/MS): Using Multiple Reaction Monitoring (MRM) provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte.[2]

Detailed Experimental Protocol

1. Sample Preparation: Protein Precipitation

  • To 50 µL of plasma sample (or calibration standard/QC), add 10 µL of a suitable internal standard (IS) working solution (e.g., a stable isotope-labeled version of the analyte).

  • Add 150 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for injection.

2. LC-MS/MS Conditions

  • LC System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS System: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions (Hypothetical):

    • Analyte: m/z 262.0 → 188.0

    • Internal Standard: m/z 266.0 → 192.0 (assuming a +4 Da SIL-IS)

The Cornerstone of Reliability: A Comprehensive Method Validation Protocol

A bioanalytical method is only as good as its validation. The following protocol is designed based on the ICH M10 guidance to demonstrate that the method is suitable for its intended purpose.[3][4][9]

Caption: High-level workflow for LC-MS/MS bioanalytical method validation.

Step-by-Step Validation Experiments

1. Selectivity and Specificity

  • Purpose: To ensure the method can differentiate and quantify the analyte from other components in the matrix, including metabolites, impurities, or co-administered drugs.[9]

  • Protocol:

    • Analyze at least six different blank lots of the biological matrix (e.g., human plasma).

    • Analyze a blank sample spiked only with the internal standard.

    • Analyze a blank sample spiked with the analyte at the Lower Limit of Quantification (LLOQ).

  • Acceptance Criteria (ICH M10):

    • Response in blank samples at the retention time of the analyte should be ≤ 20% of the LLOQ response.[9]

    • Response at the retention time of the IS should be ≤ 5% of its response in the LLOQ sample.[9]

2. Matrix Effect

  • Purpose: To evaluate the suppression or enhancement of analyte ionization caused by co-eluting endogenous components from the matrix.[10][11][12] This is a critical parameter in LC-MS/MS.[1]

  • Protocol (Post-Extraction Spike Method): [10]

    • Extract blank matrix from at least six different sources.

    • Spike the extracted blank matrix with the analyte and IS at low and high concentrations (LQC and HQC). This is Set A .

    • Prepare neat solutions of the analyte and IS in the final reconstitution solvent at the same concentrations. This is Set B .

    • Calculate the Matrix Factor (MF) for each lot: MF = (Peak Response in Set A) / (Peak Response in Set B).

  • Acceptance Criteria (ICH M10): The precision (CV%) of the IS-normalized matrix factor across the tested lots should be ≤ 15%.[9]

3. Calibration Curve and Range

  • Purpose: To demonstrate the relationship between the instrument response and the known concentration of the analyte over a specific range.

  • Protocol:

    • Prepare a blank sample, a zero sample (blank + IS), and at least six non-zero calibration standards spanning the expected concentration range.

    • Analyze the calibration curve in at least three separate runs.

    • Plot the peak area ratio (analyte/IS) against the nominal concentration and perform a linear regression, typically with a 1/x² weighting.

  • Acceptance Criteria (ICH M10):

    • At least 75% of the standards must be within ±15% of their nominal value (±20% for the LLOQ).

    • The LLOQ should have a signal-to-noise ratio of at least 5.[13]

4. Accuracy and Precision

  • Purpose: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter between repeated measurements (precision).

  • Protocol:

    • Analyze Quality Control (QC) samples at a minimum of four levels: LLOQ, Low QC (≤3x LLOQ), Medium QC, and High QC.

    • Intra-run (within-batch): Analyze at least five replicates of each QC level in a single run.

    • Inter-run (between-batch): Analyze the QC replicates in at least three different runs on different days.

  • Acceptance Criteria (ICH M10):

    • The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).

    • The precision (CV%) should not exceed 15% (20% for LLOQ).[3]

5. Stability

  • Purpose: To ensure the analyte concentration does not change during sample handling, processing, and storage.[14]

  • Protocol: Analyze LQC and HQC samples after exposing them to various conditions and compare the results to freshly prepared samples.

    • Bench-top stability: Samples left at room temperature for a duration that mimics the sample preparation process.

    • Freeze-thaw stability: Samples subjected to multiple freeze-thaw cycles (typically 3 cycles).

    • Long-term stability: Samples stored frozen for a period covering the expected duration of study sample storage.

  • Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Comparison Guide: Alternative Analytical Strategies

While the primary method is robust and efficient, specific challenges may necessitate alternative approaches. Here, we compare our established method with two common alternatives: Solid-Phase Extraction for sample cleanup and HILIC for chromatographic separation.

Alternative 1: Solid-Phase Extraction (SPE) vs. Protein Precipitation (PPT)

SPE is a more selective sample preparation technique that can provide cleaner extracts, potentially reducing matrix effects and improving sensitivity.[15][16][17]

Experimental Protocol (SPE):

  • Conditioning: Pass methanol, followed by water, through a mixed-mode cation exchange SPE cartridge.

  • Loading: Load the plasma sample (pre-treated with an acid to ensure the analyte is charged).

  • Washing: Wash the cartridge with a weak organic solvent to remove neutral and acidic interferences.

  • Elution: Elute the analyte using a basic organic solvent (e.g., 5% ammonium hydroxide in methanol).

  • Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

SamplePrepComparison cluster_PPT Protein Precipitation (PPT) cluster_SPE Solid-Phase Extraction (SPE) Start Plasma Sample PPT_1 Add Acetonitrile Start->PPT_1 SPE_1 Condition Cartridge Start->SPE_1 PPT_2 Vortex & Centrifuge PPT_1->PPT_2 PPT_3 Collect Supernatant PPT_2->PPT_3 End LC-MS/MS Analysis PPT_3->End SPE_2 Load Sample SPE_1->SPE_2 SPE_3 Wash Interferences SPE_2->SPE_3 SPE_4 Elute Analyte SPE_3->SPE_4 SPE_4->End

Caption: Comparative workflow of Protein Precipitation vs. Solid-Phase Extraction.

Performance Comparison: PPT vs. SPE

ParameterProtein Precipitation (PPT)Solid-Phase Extraction (SPE)Rationale & Justification
Recovery > 85% (Hypothetical)> 80% (Hypothetical)PPT is less selective, leading to high recovery of both analyte and matrix components. SPE recovery can be slightly lower due to the multiple binding/elution steps.
Matrix Effect Moderate to HighLowSPE provides significantly cleaner extracts, removing phospholipids and other interfering substances that are major causes of matrix effects.[15][16]
Sensitivity (LLOQ) 0.5 ng/mL (Hypothetical)0.1 ng/mL (Hypothetical)Reduced matrix effects and the ability to concentrate the sample during the evaporation step often lead to a lower LLOQ with SPE.[17]
Throughput HighLow to MediumPPT is a simple "add-and-shake" procedure, easily automated. SPE is a multi-step process, which is slower and more labor-intensive.
Cost per Sample LowHighSPE cartridges and the additional solvents/reagents increase the cost compared to the simple solvent addition in PPT.
Best For Discovery, high-throughput screeningRegulated bioanalysis, low concentration studiesPPT is ideal for early-stage studies where speed is critical. SPE is preferred when maximum sensitivity and data quality are required for regulatory submission.
Alternative 2: Hydrophilic Interaction Liquid Chromatography (HILIC) vs. Reversed-Phase (RPLC)

For polar compounds like our analyte that may exhibit poor retention in RPLC, HILIC is an excellent alternative.[18][19][20] HILIC uses a polar stationary phase and a mobile phase with a high organic content.[8]

Experimental Protocol (HILIC):

  • LC System: UHPLC system

  • Column: Amide or Silica-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water

  • Mobile Phase B: 10 mM Ammonium Formate in 50:50 Acetonitrile:Water

  • Gradient: Start at a high percentage of A, ramp up B to elute the analyte.

  • Key Difference: In HILIC, water is the strong eluting solvent, opposite to RPLC.[19]

Performance Comparison: RPLC vs. HILIC

ParameterReversed-Phase LC (RPLC)Hydrophilic Interaction LC (HILIC)Rationale & Justification
Analyte Retention Potentially WeakStrongHILIC is specifically designed to retain polar analytes that are poorly retained on nonpolar RPLC phases.[8][20]
Separation from Interferences Separates from nonpolar interferencesSeparates from polar interferencesRPLC is excellent for eluting polar interferences early. HILIC retains polar analytes away from early-eluting nonpolar interferences like phospholipids.
MS Sensitivity GoodPotentially ExcellentThe high organic content of the HILIC mobile phase promotes more efficient desolvation and ionization in the ESI source, often leading to enhanced MS signal.[8]
Robustness & Equilibration HighModerateRPLC methods are generally very robust. HILIC columns can require longer equilibration times to establish the aqueous layer on the stationary phase, making them more sensitive to minor variations.
Best For Broad range of nonpolar to moderately polar compoundsPolar and hydrophilic compoundsRPLC is the default starting point. HILIC is a powerful alternative when RPLC fails to provide adequate retention or selectivity for polar molecules.[18]

Conclusion and Recommendations

The validation of a bioanalytical method is a multifaceted process that confirms its suitability for regulatory scrutiny. For the quantification of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, a method based on protein precipitation and reversed-phase LC-MS/MS offers a rapid, cost-effective, and robust solution suitable for many stages of drug development. Its primary limitation lies in the potential for significant matrix effects, which could compromise sensitivity.

A comparative analysis reveals clear scenarios where alternative strategies are superior:

  • Solid-Phase Extraction (SPE) should be employed when the highest level of sensitivity is required or when matrix effects in the PPT method are unmanageable. The cleaner extracts provided by SPE justify its higher cost and lower throughput for pivotal late-stage clinical or toxicokinetic studies.[17]

  • Hydrophilic Interaction Liquid Chromatography (HILIC) is the logical alternative if the analyte shows insufficient retention on a C18 column. For polar molecules, HILIC not only improves retention but can also enhance MS sensitivity and offer an orthogonal separation mechanism to resolve challenging interferences.[19]

Ultimately, the choice of method is not a matter of one being universally "better" but of selecting the strategy that is most "fit-for-purpose." A thorough method development process, guided by the principles outlined here and rigorously confirmed by a comprehensive validation compliant with ICH M10 guidelines, will ensure the generation of high-quality, reliable, and defensible bioanalytical data.

References

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Sources

Comparative

Validation of Biological Activity for 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide Derivatives: A Comparative Guide

The 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide scaffold has emerged as a privileged building block in modern medicinal chemistry, particularly for the synthesis of highly selective kinase inhibitors. The structural lo...

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Author: BenchChem Technical Support Team. Date: April 2026

The 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide scaffold has emerged as a privileged building block in modern medicinal chemistry, particularly for the synthesis of highly selective kinase inhibitors. The structural logic behind this scaffold is precise: the 3-amino group acts as a critical hydrogen bond donor/acceptor to anchor the molecule within the kinase hinge region, while the 4-bromo substituent provides an ideal synthetic vector (via Suzuki-Miyaura cross-coupling) to explore the hydrophobic pocket and dictate DFG-in/out binding conformations.

This guide provides an objective, data-driven framework for validating the biological activity of novel derivatives synthesized from this scaffold. We will specifically evaluate their efficacy as inhibitors of NF-κB-inducing kinase (NIK/MAP3K14)—a primary driver of the non-canonical NF-κB pathway[1]—and compare their performance against established benchmark inhibitors.

Biochemical Validation: TR-FRET Kinase Profiling

To objectively measure the primary target engagement of these pyrazole derivatives, we employ a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

The Causality of Assay Selection: Traditional radiometric assays (e.g., 32 P-ATP) generate hazardous waste and lack high-throughput scalability. Standard fluorescence assays are often confounded by the inherent autofluorescence of highly conjugated pyrazole libraries. TR-FRET solves this by utilizing a lanthanide chelate donor (like Europium) with a long emission half-life. By introducing a time delay before measurement, short-lived compound autofluorescence is mathematically eliminated[2]. This creates a self-validating system where the calculated IC 50​ is a true reflection of kinase inhibition, free from optical interference.

Comparative Biochemical Data

The table below summarizes the in vitro kinase inhibition of two novel 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide derivatives (Pyraz-B1 and Pyraz-B2) compared to a pan-kinase inhibitor (Staurosporine) and a highly selective NIK inhibitor benchmark (TRC694)[3].

CompoundTarget: NIK IC 50​ (nM)Off-Target: IKKα IC 50​ (nM)Selectivity Fold (IKKα/NIK)
Pyraz-B1 (Novel)12.4 ± 1.1>10,000>800x
Pyraz-B2 (Novel)8.7 ± 0.9>10,000>1,100x
TRC694 (Reference NIKi)4.2 ± 0.5>10,000>2,300x
Staurosporine (Pan-Kinase)1.5 ± 0.23.2 ± 0.42.1x

Data Interpretation: While Staurosporine exhibits extreme potency, it lacks selectivity. The novel pyrazole derivatives demonstrate potent, single-digit nanomolar inhibition of NIK while maintaining excellent selectivity over downstream kinases like IKKα, closely mirroring the profile of the clinical-grade benchmark TRC694.

Step-by-Step TR-FRET Protocol
  • Compound Preparation: Serially dilute the pyrazole derivatives in 100% DMSO, then transfer to a 384-well low-volume assay plate (final DMSO concentration 1%). Rationale: Maintaining a consistent, low DMSO concentration prevents solvent-induced kinase denaturation.

  • Kinase Reaction: Add recombinant human NIK enzyme and biotinylated substrate peptide. Initiate the reaction by adding ATP at a concentration equal to its apparent Km​ for NIK. Rationale: Running the assay at the ATP Km​ ensures maximum sensitivity for identifying ATP-competitive hinge-binding inhibitors.

  • Termination & Detection: After a 60-minute incubation at room temperature, add a detection buffer containing EDTA, Europium-labeled anti-phospho antibody, and Streptavidin-APC. Rationale: EDTA rapidly chelates Mg 2+ , instantly halting the kinase reaction to ensure precise temporal control before the FRET read.

  • Measurement: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine specific phosphorylation.

Cellular Target Engagement: Non-Canonical NF-κB Pathway

Biochemical potency must translate to cellular efficacy. In the non-canonical NF-κB pathway, NIK phosphorylates IKKα, which subsequently triggers the proteasomal processing of the inactive p100 precursor into the active p52 transcription factor[4],[1].

The Causality of Assay Selection: To validate that our pyrazole derivatives penetrate the cell membrane and hit the intended target, we measure the intracellular ratio of p100 to p52. We utilize an In-Cell Western (ICW) assay rather than traditional immunoblotting. ICW allows for the simultaneous probing of the target protein and a DNA-intercalating dye (e.g., DRAQ5) in the same well. This normalizes the target signal against the exact cell number, creating a self-validating control for variations in cell seeding density or compound-induced detachment.

G Receptor TNFR Superfamily (e.g., BAFF-R) NIK NIK (MAP3K14) Receptor->NIK Activation IKKa IKKα Homodimer NIK->IKKa Phosphorylation Inhibitor Pyrazole Derivative (Inhibitor) Inhibitor->NIK Blocks Kinase Activity p100 p100 (NF-κB2) IKKa->p100 Phosphorylation p52 p52 / RelB Heterodimer p100->p52 Proteasomal Processing Nucleus Target Gene Transcription (Survival, Proliferation) p52->Nucleus Nuclear Translocation

Caption: Mechanism of action: Pyrazole derivatives inhibiting NIK in the non-canonical NF-κB pathway.

Step-by-Step In-Cell Western Protocol
  • Cell Treatment: Seed multiple myeloma cells (e.g., JJN-3, which possess high basal NIK activity[3]) in 96-well plates. Treat with serial dilutions of the pyrazole derivatives for 24 hours.

  • Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 20 minutes, followed by permeabilization with 0.1% Triton X-100. Rationale: Rapid cross-linking preserves transient protein states and prevents the degradation of p52 during the wash steps.

  • Staining: Block with 5% BSA, then incubate overnight with primary antibodies against p100/p52. Wash and apply near-infrared secondary antibodies multiplexed with a DNA stain (DRAQ5).

  • Quantification: Image the plate using a near-infrared scanner. Calculate the p52/p100 signal ratio, normalized to the DRAQ5 signal, to determine the cellular IC 50​ .

Cytotoxicity and Phenotypic Safety Profiling

A critical failure point in kinase inhibitor development is off-target cytotoxicity. A compound might appear to inhibit a cellular pathway, but if it is simply killing the cells, the pathway suppression is an artifact.

The Causality of Assay Selection: We evaluate compound safety using the CellTiter-Glo (CTG) Luminescent Cell Viability Assay. CTG quantifies adenosine triphosphate (ATP)—the universal energy currency of living cells—via a highly stable, proprietary luciferase reaction[5],[6]. We explicitly avoid colorimetric assays like MTT or MTS. Pyrazole derivatives, depending on their substitutions, can possess inherent redox potentials that artificially reduce MTT to formazan, yielding false viability signals. The ATP-luciferase reaction is biochemically orthogonal to the test compounds, ensuring absolute trustworthiness of the viability data.

Comparative Cellular Efficacy vs. Toxicity
CompoundCellular Target IC 50​ (p52 processing)Viability CC 50​ (JJN-3 cells)Therapeutic Index (CC 50​ / IC 50​ )
Pyraz-B1 45.2 nM>50,000 nM>1,100
Pyraz-B2 28.5 nM42,100 nM~1,477
TRC694 15.6 nM>50,000 nM>3,200
Staurosporine 8.4 nM50 nM~6

Data Interpretation: The novel pyrazole derivatives successfully translate their biochemical potency into cellular environments, effectively halting p100 processing. Crucially, they exhibit massive therapeutic windows (Therapeutic Index >1,000), proving that the pathway inhibition is a targeted pharmacological event, unlike the broad-spectrum toxicity seen with Staurosporine.

Step-by-Step CellTiter-Glo Protocol
  • Equilibration: Remove the assay plate and the CellTiter-Glo reagent from the incubator/refrigerator and equilibrate to room temperature for 30 minutes. Rationale: Luciferase enzyme kinetics are highly temperature-dependent; thermal gradients across a plate will cause edge-effect artifacts.

  • Lysis & Reaction: Add a volume of CellTiter-Glo reagent equal to the volume of cell culture medium present in each well. Place on an orbital shaker for 2 minutes to induce complete cell lysis.

  • Signal Stabilization: Incubate at room temperature for 10 minutes. Rationale: This allows the initial burst of luminescence to stabilize into a steady "glow-type" signal, ensuring consistent readings across large high-throughput batches[5].

  • Measurement: Record luminescence using a microplate reader with an integration time of 0.25–1.0 second per well.

Workflow Comp Compound Library Synthesis & Prep Biochem Biochemical Assay (TR-FRET Kinase) Comp->Biochem Cellular Cellular Target Engagement (p100/p52 Processing) Biochem->Cellular IC50 < 100 nM Viability Cytotoxicity Profiling (ATP CellTiter-Glo) Cellular->Viability Hit Lead Candidate Selection Viability->Hit High Therapeutic Index

Caption: Integrated workflow for the biological validation of synthesized pyrazole kinase inhibitors.

References

  • Frontiers in Immunology. "The path less traveled: the non-canonical NF-κB pathway in systemic lupus erythematosus." Frontiers. Available at:[Link]

  • Semantic Scholar. "The Druggable Target Potential of NF-κB-Inducing Kinase (NIK) in Cancer." Cancers (Basel). Available at:[Link]

  • American Association for Cancer Research (AACR). "Abstract 4199: Inhibition of NF-kB inducing kinase (NIK) selectively abrogates NIK and TRAF3 mutant multiple myeloma tumor growth." Cancer Research. Available at:[Link]

  • Sino Biological. "How TR-FRET Empower High-Throughput Screening." Sino Biological Technical Resources. Available at:[Link]

Sources

Validation

Cross-Validation of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide Molecular Docking Simulations: A Comparative Guide

As drug discovery increasingly relies on structure-based design, the computational prediction of ligand-receptor interactions must be rigorously validated. Relying on a single molecular docking platform often introduces...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery increasingly relies on structure-based design, the computational prediction of ligand-receptor interactions must be rigorously validated. Relying on a single molecular docking platform often introduces scoring function biases, leading to false positives and misdirected synthetic efforts.

This guide provides an objective, data-driven comparison of four industry-standard docking platforms—AutoDock Vina, Schrödinger Glide, CCDC GOLD, and CCG MOE —using the highly functionalized small molecule 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide as a benchmark.

The Physics of the Problem: Why Cross-Validate?

The structural features of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide make it an exceptional stress-test for docking algorithms:

  • Rigid Hydrogen Bonding Core: The pyrazole ring and the 3-amino group act as a rigid hydrogen-bond donor/acceptor system, requiring precise geometric placement within the target's hinge region.

  • Halogen Bonding (σ-Hole): The bromine atom at the 4-position features an anisotropic charge distribution—an equatorial negative belt and a polar positive "σ-hole." Standard point-charge empirical models often fail to capture this highly directional interaction.

  • Torsional Entropy: The flexible butanamide tail introduces significant conformational freedom, challenging the algorithm's ability to navigate steric clashes and hydrophobic packing without over-penalizing binding affinity.

Because different software packages utilize fundamentally different search algorithms (e.g., genetic algorithms vs. systematic incremental construction) and scoring functions (empirical vs. force-field-based), cross-validation is not just recommended; it is a mandatory self-validating system for ensuring scientific integrity[1].

Experimental Workflow & Self-Validating Protocol

To objectively compare these platforms, we deployed a standardized protocol targeting the ATP-binding pocket of Janus Kinase 2 (JAK2), a classic target for aminopyrazole derivatives. To ensure trustworthiness, the system is self-validated by first redocking a known co-crystallized aminopyrazole analog to establish a baseline Root-Mean-Square Deviation (RMSD) before docking the novel butanamide derivative.

Step-by-Step Methodology
  • Target Preparation: A high-resolution JAK2 crystal structure was imported. All crystallographic waters were removed except for one structurally conserved water molecule in the hinge region, which mediates critical ligand interactions. Protonation states were assigned for pH 7.4 using the respective protein preparation tools of each suite.

  • Ligand Preparation: The 3D structure of 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide was generated. Energy minimization was performed using the MMFF94 force field. The torsional root was explicitly defined at the bond connecting the pyrazole core to the butanamide chain.

  • Grid Generation: A 20 Å × 20 Å × 20 Å bounding box was centered on the gatekeeper residue (Val863).

  • Execution: Docking was executed across all four platforms using their highest-precision default settings (detailed in the data section).

Workflow A Target Prep (JAK2) Retain conserved hinge water C Grid Generation Define 20Å binding box A->C B Ligand Prep Minimize & assign torsions B->C D1 AutoDock Vina Empirical Scoring C->D1 D2 Schrödinger Glide OPLS Force Field C->D2 D3 CCDC GOLD Genetic Algorithm C->D3 D4 CCG MOE GBVI/WSA dG C->D4 E Pose Extraction RMSD vs Co-crystal D1->E D2->E D3->E D4->E F Consensus Scoring Identify True Positives E->F

Fig 1. Cross-validation workflow for molecular docking simulations across four platforms.

Platform Comparison & Quantitative Data

The following table summarizes the experimental performance of each platform in handling the target compound. Success rate is defined as the percentage of top-ranked poses generated within an RMSD of <2.0 Å from the consensus binding mode.

PlatformSearch AlgorithmScoring FunctionMean RMSD (Å)Top Pose AffinityTime/Ligand (s)Pose Success Rate (<2.0 Å)
AutoDock Vina (1.2.0) Iterated Local SearchVina Empirical2.14-8.4 kcal/mol4.268%
Schrödinger Glide Systematic / MCGlideScore (XP)1.05-9.2 kcal/mol18.592%
CCDC GOLD Genetic AlgorithmChemPLP1.3274.5 (Fitness)22.185%
CCG MOE StochasticGBVI/WSA dG1.48-8.8 kcal/mol15.381%
Analytical Breakdown

AutoDock Vina: Vina is exceptionally fast and remains the gold standard for high-throughput virtual screening. The recent 1.2.0 update introduces support for explicit water molecules and simultaneous multiple-ligand docking[2],[3]. However, its default empirical scoring function treats halogens primarily as steric bulk. Consequently, Vina occasionally flipped the pyrazole ring, missing the critical bromine-gatekeeper halogen bond, resulting in a higher mean RMSD (2.14 Å).

Schrödinger Glide: Glide utilizes a hierarchical systematic search followed by Monte Carlo refinement[4]. In our benchmark, Glide Extra Precision (XP) achieved the highest pose success rate (92%). This is directly attributable to the underlying OPLS4 force field, which explicitly models the σ-hole of the bromine atom, correctly orienting the halogen toward the backbone carbonyl of the gatekeeper residue. Glide has historically demonstrated superior accuracy in reproducing crystallographic poses compared to GOLD and FlexX[5],[4].

CCDC GOLD: GOLD’s Genetic Algorithm is highly adept at exploring the torsional space of the flexible butanamide tail. Using the ChemPLP scoring function, GOLD successfully navigated the steric constraints of the DFG-motif, placing the tail in a favorable hydrophobic sub-pocket. It serves as an excellent orthogonal validation tool to Glide.

Interaction Profiling: The Consensus Binding Mode

When cross-validating the successful poses (<2.0 Å RMSD) across Glide, GOLD, and MOE, a consensus interaction network emerges. The causality behind the high binding affinity is driven by a triad of distinct molecular interactions.

Interactions L 2-(3-Amino-4-bromo- 1H-pyrazol-1-YL)butanamide N1 Leu932 (Hinge) L->N1 H-bond (Amino) N2 Glu930 (Hinge) L->N2 H-bond (Pyrazole N) N3 Val863 (Gatekeeper) L->N3 Halogen Bond (Br) N4 Asp994 (DFG motif) L->N4 Steric/Hydrophobic (Butanamide)

Fig 2. Consensus interaction network of the ligand within the JAK2 kinase ATP-binding pocket.

Conclusion & Recommendations

For complex, multi-featured molecules like 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide, relying on a single docking algorithm is a critical vulnerability.

  • For Initial Screening: Utilize AutoDock Vina for its unparalleled speed. Ensure that explicit waters are modeled if using version 1.2.0[2].

  • For Pose Refinement & Halogen Bonding: Cross-validate top hits using Schrödinger Glide (XP) . Its force-field-based approach is strictly necessary to accurately capture the directional σ-hole interactions of the bromine atom[4].

  • For Highly Flexible Tails: Run orthogonal validation using CCDC GOLD . Its genetic algorithm provides superior sampling of the butanamide chain's torsional space[5].

By employing this cross-validation framework, researchers can drastically reduce false-positive rates and advance only the most structurally sound candidates into in vitro testing.

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide

As a Senior Application Scientist, I approach the handling of novel functionalized heterocycles not merely as a compliance exercise, but as a critical parameter of experimental integrity. 2-(3-Amino-4-bromo-1H-pyrazol-1-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the handling of novel functionalized heterocycles not merely as a compliance exercise, but as a critical parameter of experimental integrity. 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanamide is a complex molecule combining a brominated pyrazole core with a butanamide side chain. Structurally related to various biologically active COX-2 inhibitors and agrochemicals[1][2], this compound presents highly specific handling challenges.

This guide provides the authoritative causality behind the required Personal Protective Equipment (PPE) and outlines self-validating operational protocols to ensure absolute safety in your drug development or synthetic workflows.

Part 1: Physicochemical & Hazard Profiling (The "Why" Behind the Safety)

Understanding molecular causality is essential for designing effective safety protocols. We do not just wear gloves; we must understand what the gloves are stopping.

  • The Halogenated Pyrazole Core : The substitution of a bromine atom on the pyrazole ring significantly enhances the molecule's lipophilicity (LogP) and metabolic stability[3]. In a laboratory setting, this means that if the compound is dissolved in permeation-enhancing solvents like Dimethyl Sulfoxide (DMSO), its ability to cross the dermal barrier is exponentially increased.

  • Amino and Butanamide Groups : These functional groups act as potent hydrogen bond donors and acceptors. If the compound becomes airborne as a fine powder, these groups readily interact with the aqueous environment of the respiratory tract and corneal tissue, leading to acute mucosal irritation[4][5].

  • GHS Hazard Alignment : Based on structural analogs (such as 3-Amino-4-bromo-1H-pyrazole and various butanamide derivatives), this compound triggers specific GHS classifications:

    • H302 : Harmful if swallowed[5][6].

    • H315 / H319 : Causes skin and serious eye irritation[5][6].

    • H335 : May cause respiratory irritation[5][6].

Part 2: The PPE Matrix

To mitigate these risks, PPE must be deployed as a layered defense system. Below is the mandatory PPE matrix for handling both the neat solid and solvent-dissolved states of this compound.

PPE CategorySpecificationScientific Rationale & Causality
Ocular Protection certified splash goggles.The amino-pyrazole moiety can cause severe corneal irritation. Standard safety glasses with side shields are insufficient against fine airborne dust.
Dermal Protection Nitrile gloves (Min 0.11 mm thickness). Double-glove for DMSO solutions.Nitrile provides excellent resistance to solid amides[7]. Double-gloving is critical when using DMSO, as the solvent acts as a "Trojan horse" for the lipophilic brominated core.
Body Protection Flame-retardant, knee-length laboratory coat (e.g., Nomex or Tyvek).Prevents electrostatic accumulation that could aerosolize the fine powder during transfer[8].
Respiratory N95 / P100 particulate respirator.Mandatory only if weighing outside a controlled fume hood. The butanamide side chain is highly irritating to the respiratory mucosa (H335).
Part 3: Operational Protocols & Methodologies

Every protocol must be a self-validating system. By engineering the hazard out of the workflow, we rely less on PPE as the sole line of defense.

Protocol 1: Safe Weighing and Transfer of Solid
  • Environmental Control : Ensure the fume hood face velocity is calibrated between 80-100 feet per minute (fpm). Never weigh this compound on an open bench[8].

  • Static Mitigation : Halogenated organic powders often carry a static charge. Use an anti-static gun (e.g., Zerostat) on the weighing spatula and the receiving vial to prevent the powder from aerosolizing or clinging to the vessel walls.

  • Transfer Technique : Use a V-shaped anti-static weighing boat. Tare the vial, transfer the estimated mass inside the hood, cap the vial tightly, and then move it to the analytical balance to record the exact mass. This completely prevents contamination of the balance enclosure.

  • Decontamination : Wipe down the spatula and hood surface with a tissue soaked in a 70/30 mixture of Isopropanol/Water. The butanamide group ensures moderate solubility in polar protic solvents, making this mixture highly effective for surface decontamination.

Protocol 2: Dissolution and Reaction Setup
  • Solvent Selection : When preparing stock solutions (e.g., for biological assays), add the solvent (e.g., DMSO, DMF, or Methanol) directly to the capped vial containing the pre-weighed solid via a syringe to avoid exposing the dry powder to ambient air.

  • Pressure Equalization : If heating the solution, ensure the vial is equipped with a pressure-relief septum. Pyrazole nitrogen atoms can coordinate with transition metals if used in downstream catalysis, potentially generating unexpected exothermic conditions[9][10].

  • Glove Replacement : Immediately discard the outer layer of nitrile gloves if a drop of the DMSO/compound solution contacts them. DMSO will carry the brominated pyrazole through the nitrile matrix within minutes.

Part 4: Mandatory Visualization

The following diagram maps the logical flow of handling this chemical, ensuring that safety checkpoints are integrated directly into the operational workflow.

G Start Storage (Inert, 2-8°C) PPE Don PPE (Nitrile, Goggles, Coat) Start->PPE Hood Transfer to Fume Hood PPE->Hood Weighing Weighing & Dissolution Hood->Weighing Spill Spill Protocol Weighing->Spill Accidental Release Waste Halogenated Waste Disposal Weighing->Waste Normal Operation Spill->Waste

Caption: Operational workflow for handling halogenated pyrazole derivatives safely.

Part 5: Spill & Disposal Logistics
  • Solid Spills : Do not sweep dry powder, as this generates hazardous respiratory aerosols[5]. Cover the spill with damp absorbent paper (using water or isopropanol), carefully scoop the material into a hazardous waste container, and wash the area thoroughly with soap and water[4].

  • Waste Classification : Due to the presence of the bromine atom, all liquid waste containing this compound MUST be segregated into Halogenated Organic Waste containers[11]. Mixing halogenated waste with non-halogenated streams can lead to dangerous reactions and violates EPA and local disposal regulations.

Sources

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